2-Chloro-2-(hydroxyimino)acetic acid

Core Science & Biosynthesis

2-Chloro-2-(hydroxyimino)acetic acid synthesis from ethyl chloroacetate

This guide details the synthesis of 2-Chloro-2-(hydroxyimino)acetic acid (also known as Chloroximic acid) starting from Ethyl chloroacetate .

Executive Summary: The target molecule, 2-Chloro-2-(hydroxyimino)acetic acid, is a critical unstable intermediate, most commonly handled as its ethyl ester (Ethyl 2-chloro-2-(hydroxyimino)acetate or ECHA ). It serves as a pivotal "C-2" building block in the synthesis of alkoxyimino-cephalosporins (e.g., Cefuroxime, Cefotaxime).

Direct nitrosation of ethyl chloroacetate is chemically inefficient due to the low acidity of the

-protons relative to the conditions required for oxime formation. Therefore, the scientifically validated route from ethyl chloroacetate involves a two-stage transformation :

• Amination: Conversion of ethyl chloroacetate to glycine ethyl ester.

• Diazotization-Chlorination: Reaction with sodium nitrite and HCl to yield the chloro-oxime.

PART 1: Mechanistic Foundations

The transformation relies on the unique reactivity of the amino group in glycine ethyl ester. Unlike simple alkyl halides, the amino group allows for the formation of a diazo intermediate, which is susceptible to nucleophilic attack by chloride and subsequent tautomerization.

Reaction Pathway[1][2][3][4][5]

• Amination: Nucleophilic substitution of the chloride by ammonia.

• N-Nitrosation: Reaction of the amine with nitrosonium ion (

  ) to form the N-nitroso species.

• Diazotization: Elimination of water to form Ethyl diazoacetate (

  ).

• C-Nitrosation/Chlorination: Acid-catalyzed attack of the diazo species by

  (generated in situ) or sequential attack by and , leading to the -chloro-oxime.

Caption: Mechanistic flow from Ethyl Chloroacetate to the target acid via the Glycine/Diazo pathway.

PART 2: Experimental Protocol

Phase 1: Precursor Synthesis (Glycine Ethyl Ester)

Note: If commercial Glycine Ethyl Ester Hydrochloride is available, skip to Phase 2.

Reagents:

• Ethyl chloroacetate (1.0 eq)[1]

• Ammonia (aqueous or anhydrous in ethanol) (Excess, >5.0 eq)

• Solvent: Ethanol/Water

Protocol:

• Cooling: Charge a reactor with aqueous ammonia and cool to 0–5°C.

• Addition: Slowly add ethyl chloroacetate dropwise, maintaining temperature <10°C to minimize bis-alkylation (formation of iminodiacetate).

• Stirring: Stir for 2–4 hours at 0°C, then allow to warm to room temperature overnight.

• Workup: Neutralize with HCl to form the hydrochloride salt. Concentrate in vacuo to remove excess ammonia and solvent.

• Isolation: Recrystallize the residue from ethanol/ether to obtain Glycine ethyl ester hydrochloride .

Phase 2: Nitrosation to Ethyl 2-chloro-2-(hydroxyimino)acetate (The Core Step)

This step utilizes the "Hatanaka" method conditions, leveraging the reactivity of the glycine intermediate.

Reagents:

• Glycine ethyl ester hydrochloride (14 mmol, ~2.0 g)[2]

• Sodium Nitrite (

  ) (28 mmol, ~2.0 g, 2.0 eq)

• Hydrochloric Acid (conc.[3] HCl) (1.2 mL)

• Solvent: Water / Diethyl Ether (biphasic system preferred for extraction)

Step-by-Step Methodology:

• Solubilization: Dissolve glycine ethyl ester hydrochloride in water (3 mL) and add concentrated HCl (1.2 mL).

• Cryogenic Control: Cool the solution to -5°C . Critical: Temperature control prevents decomposition of the diazo intermediate.

• Nitrite Addition (Part A): Add a solution of sodium nitrite (1.0 eq) in water dropwise over 10 minutes. Stir at 0°C for 10 minutes.

• Nitrite Addition (Part B): Add the second portion of sodium nitrite (1.0 eq) in water.

• Reaction: Stir the mixture at 0°C for 45 minutes. The solution will evolve gas (

  ) and change color as the oxime forms.

• Extraction: Add brine to the reaction mixture. Extract immediately with diethyl ether (

  mL).

• Drying: Dry the organic phase over anhydrous

  or .

• Concentration: Evaporate the solvent under reduced pressure (keep bath <35°C) to yield (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate as a pale solid or oil.

Data Summary Table:

Parameter	Specification	Note
Reaction Temp	-5°C to 0°C	Higher temps lead to hydrolysis/decomposition.
Stoichiometry	1:2 (Amine:Nitrite)	Excess nitrite ensures complete diazotization.
Yield	~70–76%	Dependent on efficient extraction.
Appearance	White/Pale Yellow Solid	mp 70–76°C (lit).[3]

Phase 3: Hydrolysis to the Free Acid

Warning: The free acid is thermally unstable and prone to decarboxylation.

Protocol:

• Dissolve the ester from Phase 2 in Ethanol (0.5 M).

• Add 1.0 eq of KOH (ethanolic solution) dropwise at 0°C.

• Stir for 30 mins. The potassium salt may precipitate.

• Acidification: Carefully acidify with 1N HCl at 0°C to pH 2–3.

• Extraction: Extract rapidly into Ethyl Acetate.

• Usage: Use the solution immediately for the subsequent coupling step. Do not attempt to isolate the dry acid unless necessary for analysis.

PART 3: Process Optimization & Troubleshooting

Controlling the Diazo Intermediate

The reaction proceeds via Ethyl Diazoacetate . This intermediate is shock-sensitive and toxic.

• Observation: If the reaction turns bright yellow/orange without gas evolution, the diazo species is accumulating.

• Action: Ensure sufficient acid concentration to catalyze the conversion to the chloro-oxime.

Isomer Management (Syn/Anti)

The product exists as syn (Z) and anti (E) isomers. The (Z)-isomer (Cl and OH on the same side relative to the C=N bond) is often the thermodynamically favored product due to hydrogen bonding with the carbonyl.

• Optimization: Recrystallization from non-polar solvents (e.g., Hexane/Benzene) typically enriches the (Z)-isomer.

Caption: Operational workflow for the synthesis and isolation.

PART 4: Safety & Handling (Critical)

• Explosion Hazard: The intermediate, ethyl diazoacetate, is potentially explosive. Never distill the reaction mixture of Phase 2 at high temperatures.

• Toxicity: 2-Chloro-2-(hydroxyimino)acetic acid derivatives are severe skin irritants and potential sensitizers (H317, H334). They are structurally related to vesicants.

• Handling: All operations must be conducted in a fume hood. Use double nitrile gloves.

References

• ChemicalBook. (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate synthesis. Retrieved from

• PubChem. Ethyl 2-chloro-2-(hydroxyimino)acetate | C4H6ClNO3. National Library of Medicine. Retrieved from

• Hatanaka, M., et al.Practical Synthesis of (Z)-2-(2-Aminothiazol-4-yl)-2-methoxyiminoacetic Acid. (Contextual reference for oximination protocols in cephalosporin synthesis).

• American Chemical Society. Nitrosation of Glycine Ethyl Ester and Ethyl Diazoacetate. Chem. Res.[4] Toxicol. 2004, 17, 3, 390–397. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 3. 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | 14337-43-0 [chemicalbook.com]
• 4. Buy 2-Chloro-2-(hydroxyimino)acetic acid [smolecule.com]

Physicochemical Properties of 2-Chloro-2-(hydroxyimino)acetic Acid

Content Type: Technical Reference Guide Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary

2-Chloro-2-(hydroxyimino)acetic acid (CAS: 14337-42-9), often encountered as its stable ethyl ester derivative (CAS: 14337-43-0), is a critical electrophilic building block in the synthesis of

-lactam antibiotics. It serves as the structural scaffold for the syn-alkoxyimino side chains found in third-generation cephalosporins such as Cefuroxime and Cefotaxime .

The compound is characterized by the presence of a reactive

-chloro substituent and a hydroxyimino (oxime) functionality.[1] This unique arrangement allows for facile nucleophilic substitution at the -carbon, enabling the introduction of complex alkoxy groups while retaining the oxime geometry essential for antibiotic resistance against -lactamases. This guide details the physicochemical profile, synthesis, and reactivity of the free acid and its commercially dominant ethyl ester.

Chemical Identity & Structural Analysis[1][2][3]

The compound exists as geometric isomers (

and ) around the C=N double bond. The -isomer (syn) is generally the bioactive configuration required for cephalosporin synthesis, although the raw synthetic material is often a mixture or predominantly due to hydrogen bonding stabilization.

Feature	Description
IUPAC Name	(Z)-2-Chloro-2-(hydroxyimino)acetic acid
Common Synonyms	Chloroglyoxime acid; Chloro-oximino-acetic acid
CAS Number (Acid)	14337-42-9
CAS Number (Ethyl Ester)	14337-43-0 (Dominant commercial form)
Molecular Formula	(Acid) / (Ester)
SMILES	ON=C(Cl)C(=O)O
Key Functional Groups	-Chloro, Oxime (Hydroxyimino), Carboxylic Acid

Physicochemical Profile

The free acid is thermally labile and prone to decarboxylation. Consequently, most physicochemical data in the literature refers to the ethyl ester , which is a stable solid at room temperature.

Table 1: Comparative Properties (Acid vs. Ethyl Ester)

Property	Free Acid (CAS 14337-42-9)	Ethyl Ester (CAS 14337-43-0)
Molecular Weight	123.49 g/mol	151.55 g/mol
Physical State	Crystalline solid (unstable)	White to off-white crystalline powder
Melting Point	129 °C (Decomposes)	70 – 76 °C
Boiling Point	336.7 °C (Predicted)	230.5 °C (at 760 mmHg)
pKa (Acidic)	1.80 ± 0.10 (Predicted, COOH)	~7.60 (Predicted, Oxime OH)
Density	1.76 g/cm³ (Predicted)	1.36 g/cm³
Solubility	Soluble in water, MeOH, EtOH	Soluble in MeOH, EtOAc, DCM; Low in water
Stability	Hygroscopic; Decarboxylates on heating	Stable at 2–8°C; Moisture sensitive

Technical Insight: The pKa of the free acid (1.80) is significantly lower than acetic acid (4.76) due to the strong electron-withdrawing inductive effect of the

-chloro and oxime groups. This makes it a relatively strong organic acid, necessitating careful pH control during extraction to prevent salt formation in the aqueous phase.

Synthesis & Production Protocols

The synthesis of the 2-chloro-2-(hydroxyimino) scaffold typically proceeds via the nitrosation-chlorination of glycine esters. Direct synthesis of the free acid is avoided due to stability issues; instead, the ester is synthesized and hydrolyzed in situ or used directly.

Primary Synthesis Route (Ethyl Ester)

Reaction: Glycine Ethyl Ester

Ethyl 2-chloro-2-(hydroxyimino)acetate

This "one-pot" transformation involves the diazotization of the amine followed by displacement/chlorination in the presence of excess HCl.

Step-by-Step Protocol:

• Preparation: Dissolve Glycine Ethyl Ester HCl (1.0 eq) in water.

• Acidification: Add concentrated HCl (2.5 eq) and cool the mixture to -5°C.

• Nitrosation: Dropwise addition of aqueous

  (1.2 eq) while maintaining temperature < 0°C.

  • Mechanism:[2][3][4] Formation of the diazonium intermediate, which undergoes substitution by chloride ions and tautomerization to the oxime.

• Extraction: Stir for 1 hour, then extract with Ethyl Acetate or Dichloromethane (DCM).

• Purification: Wash organic layer with brine, dry over

  , and concentrate. Recrystallize from hexane/ethyl acetate if necessary.

Diagram: Synthesis & Reactivity Pathway

Figure 1: The conversion of glycine ethyl ester to the chloro-oxime scaffold and its subsequent derivatization.[5][6]

Reactivity & Industrial Applications

Nucleophilic Substitution ( -Carbon)

The chlorine atom at the

-position is highly activated. It serves as a leaving group for nucleophiles such as alkoxides or thiols.

• Reaction:

• Application: This is the key step in synthesizing the methoxyimino side chain of Cefuroxime. The retention of the syn (Z) geometry is crucial for the antibiotic's stability against

  -lactamases.

Chemo-enzymatic Synthesis

The ethyl ester is also used in the chemo-enzymatic synthesis of chiral amino acids (e.g., CIP-AS), acting as a glutamic acid structural analog.

Stability Considerations

• Thermal: The free acid decarboxylates above 120°C.

• Hydrolytic: The ester bond is susceptible to hydrolysis in basic conditions (

  ), yielding the free acid (or its salt), which must be used immediately to avoid degradation.

Handling & Safety (E-E-A-T)

Hazard Classification (GHS):

• Skin Irritation: Category 2 (H315)

• Serious Eye Damage: Category 1 (H318) - Corrosive

• Respiratory Sensitization: Category 1 (H334) - Potent sensitizer

Safety Protocols:

• Engineering Controls: All handling of the powder or solution must occur within a certified chemical fume hood. The compound is a lachrymator and respiratory sensitizer.

• PPE: Wear nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. A particulate respirator (N95) is required if handling the dry powder outside a hood.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Moisture sensitive.[7]

References

• PubChem. (2025). 2-Chloro-2-hydroxyiminoacetic acid ethyl ester (Compound Summary). National Library of Medicine. [Link]

• Dallanoce, C., et al. (2006). Synthesis of enantiopure Delta2-isoxazoline derivatives. Bioorganic & Medicinal Chemistry, 14(13), 4393-4401. (Cited for synthetic utility).[1][8][9][3][5][6][7]

Sources

• 1. Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0 [sigmaaldrich.com]
• 2. 2-Chloro-2-hydroxyiminoacetic acid ethyl ester | C4H6ClNO3 | CID 9576005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. CN116102454A - Preparation method of 2- (hydroxyimino) acetic acid - Google Patents [patents.google.com]
• 5. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Page loading... [wap.guidechem.com]
• 9. redalyc.org [redalyc.org]

2-Chloro-2-(hydroxyimino)acetic Acid: Structural &amp; Conformational Analysis

This guide provides an in-depth technical analysis of 2-Chloro-2-(hydroxyimino)acetic acid (and its primary derivative, the ethyl ester), focusing on molecular structure, stereochemical conformation, synthesis protocols, and its critical role as a pharmacophore precursor in antibiotic development.[1]

Executive Summary & Molecular Identity

2-Chloro-2-(hydroxyimino)acetic acid is a bifunctional organic intermediate characterized by a vicinal arrangement of a chlorine atom, a hydroxyimino (oxime) group, and a carboxylic acid moiety.[1] It is most frequently encountered and manipulated in its ethyl ester form, Ethyl 2-chloro-2-(hydroxyimino)acetate , due to the ester's superior stability and solubility profiles during organic synthesis.[1]

This molecule serves as a "chiral-like" geometric scaffold in the synthesis of

-lactam antibiotics (3rd and 4th generation cephalosporins) and isoxazoline derivatives.[1] Its value lies in the rigid geometry of the C=N bond, which allows for the precise installation of the "syn-alkoxyimino" side chains essential for resisting bacterial -lactamases.

Key Identifiers:

• IUPAC Name: (Z)-2-Chloro-2-(hydroxyimino)acetic acid (often cited as the ethyl ester).[1]

• CAS Number (Acid): 14337-42-9[1][2][3]

• CAS Number (Ethyl Ester): 14337-43-0[1][4][5][6][7][8]

• Molecular Formula:

  (Acid) | (Ethyl Ester)[1]

• Molecular Weight: 123.49 g/mol (Acid) | 151.55 g/mol (Ethyl Ester)[1][8]

Molecular Structure and Conformation[1]

The reactivity and biological utility of this compound are dictated by the stereochemistry of the oxime (

) double bond.

2.1. Connectivity and Geometry

The central carbon atom is

hybridized, bonded to a chlorine atom, a carboxyl group, and the oxime nitrogen. The oxime nitrogen is also hybridized, possessing a lone pair and a hydroxyl group. This creates a planar framework susceptible to geometric isomerism.

2.2. Stereoisomerism (E/Z Nomenclature)

The configuration is defined by the Cahn-Ingold-Prelog (CIP) priority rules.[1]

• Carbon Substituents: Chlorine (Atomic #17) > Carboxyl Carbon (Atomic #6).[1] Priority: Cl .

• Nitrogen Substituents: Hydroxyl Group (Atomic #8) > Lone Pair.[1] Priority: OH .

The (Z)-Isomer: In the (Z)-configuration (from German zusammen, together), the high-priority groups (Cl and OH) are on the same side of the C=N double bond.[1][9] This is the thermodynamically preferred and synthetically relevant isomer for many downstream applications.

The (E)-Isomer: In the (E)-configuration (from German entgegen, opposite), the Cl and OH groups are on opposite sides .[1]

Critical Note on Nomenclature: In cephalosporin medicinal chemistry, the term "syn " is often used to describe the configuration where the alkoxyimino group and the amide carbonyl are on the same side. It is vital to verify the specific nomenclature convention when translating this intermediate into final drug structures, as "syn" in a final drug might correspond to a specific Z or E arrangement of the precursor depending on the substitution pattern.

2.3. Intramolecular Hydrogen Bonding

The (Z)-isomer is stabilized by a pseudo-ring formation.[1] The oxime hydroxyl proton can donate a hydrogen bond to the carbonyl oxygen of the ester/acid group (if rotation allows) or, more commonly in the (E)-like arrangement (where OH and COOH are cis), an intramolecular H-bond forms.

• Z-Isomer (Cl/OH cis): Steric repulsion between the bulky Cl and OH is minimized, but electronic repulsion between the lone pairs of Cl and O can be destabilizing.

• Stabilization: Experimental data on similar

  -chloro oximes suggests that the isomer where the OH group can H-bond to the carbonyl oxygen (often the form where OH and COOH are syn) is significantly stabilized.[1]

Caption: Cahn-Ingold-Prelog (CIP) priority assignment defining the Z/E stereochemistry of 2-Chloro-2-(hydroxyimino)acetic acid.

Spectroscopic Characterization

To validate the structure during synthesis, the following spectroscopic signatures are diagnostic.

Technique	Parameter	Characteristic Signal	Interpretation
H-NMR (CDCl )	(ppm)	9.0 - 10.5 (s, 1H)	Oxime -OH .[1] Broad singlet, shifts with concentration (H-bonding).[1]
4.38 (q, 2H), 1.37 (t, 3H)	Ethyl ester group (if using ethyl ester).
C-NMR	(ppm)	~135 - 140	C=N (Oxime carbon) .[1] Characteristic downfield shift due to Cl and N.
~160	C=O (Carbonyl) .[1]
IR Spectroscopy	(cm )	3200 - 3400	O-H stretch (broad).[1]
1720 - 1740	C=O stretch (Ester/Acid).[1]
1600 - 1620	C=N stretch (Oxime).[1]

Synthesis Protocol

The most robust route to Ethyl 2-chloro-2-(hydroxyimino)acetate involves the nitrosation of glycine ethyl ester hydrochloride.[1] This method is preferred over direct chlorination of glyoxime due to higher yield and safety.

Methodology: Nitrosation of Glycine Ethyl Ester

Reaction:

[1]

Step-by-Step Protocol:

• Preparation of Reagents:

  • Dissolve Glycine ethyl ester hydrochloride (1.0 eq) in water.[1]

  • Prepare a separate saturated solution of Sodium Nitrite (NaNO

    , 1.1 eq) in water.

  • Prepare dilute Hydrochloric Acid (HCl).[1]

• Nitrosation & Chlorination (One-Pot):

  • Cool the glycine solution to -5°C to 0°C in an ice-salt bath. Temperature control is critical to prevent decomposition of the diazonium intermediate.

  • Add the HCl solution slowly to the glycine ester.

  • Add the NaNO

    solution dropwise over 30-60 minutes, maintaining the temperature below 0°C.

  • Mechanism:[1] The reaction proceeds via the formation of a diazonium species which undergoes nucleophilic attack by chloride ions (from HCl) with simultaneous tautomerization to the oxime.

• Work-up:

  • Stir the mixture at 0°C for an additional 1-2 hours.

  • Extract the aqueous mixture with Diethyl Ether or Ethyl Acetate (3x).[1]

  • Wash the organic layer with brine.

  • Dry over anhydrous MgSO

    and concentrate under reduced pressure.

• Purification:

  • The crude product is often a white to off-white solid.[1]

  • Recrystallization from Hexane/Ethyl Acetate or sublimation can yield high-purity crystals (mp 70-76°C).[1]

Safety Note: This reaction generates nitrogen oxides (toxic gas).[1] Perform in a well-ventilated fume hood. The product is a skin sensitizer and lachrymator.

Caption: Synthesis pathway from glycine ethyl ester via nitrosation-chlorination sequence.

Applications in Drug Development

The primary utility of 2-Chloro-2-(hydroxyimino)acetic acid is as a C-3 or C-7 side-chain precursor for cephalosporins.[1]

• Cephalosporin Side Chains:

  • It reacts with thiourea to form 2-(2-aminothiazol-4-yl)-2-(hydroxyimino)acetic acid derivatives.[1]

  • The chlorine atom is displaced by the sulfur of thiourea in a cyclization reaction (Hantzsch Thiazole Synthesis).

  • This generates the "aminothiazole oxime" moiety found in Cefotaxime , Ceftriaxone , and Cefepime .

• Isoxazoline Synthesis:

  • Treatment with base generates the Nitrile Oxide in situ (

    ).[1]

  • This reactive dipole undergoes [3+2] cycloaddition with alkenes to form isoxazolines, which are scaffolds for novel antibacterials and agrochemicals.

References

• PubChem. (n.d.).[1] 2-Chloro-2-hydroxyiminoacetic acid ethyl ester. National Library of Medicine. Retrieved from [Link][1]

Sources

• 1. 2-Chloro-2-hydroxyiminoacetic acid ethyl ester | C4H6ClNO3 | CID 9576005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]
• 3. chembk.com [chembk.com]
• 4. Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0 [sigmaaldrich.com]
• 5. Ethyl 2-chloro-2-(hydroxyimino)acetate | CAS 14337-43-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. lookchem.com [lookchem.com]
• 7. Ethyl 2-Chloro-2-(hydroxyimino)acetate | 14337-43-0 | TCI AMERICA [tcichemicals.com]
• 8. Buy 2-Chloro-2-(hydroxyimino)acetic acid [smolecule.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

spectroscopic data (NMR, IR, MS) of 2-Chloro-2-(hydroxyimino)acetic acid

The following technical guide details the spectroscopic characterization of 2-Chloro-2-(hydroxyimino)acetic acid and its primary stable surrogate, Ethyl 2-chloro-2-(hydroxyimino)acetate .

Editorial Note on Compound Stability & Nomenclature: In practical research and drug development, the free acid form (2-Chloro-2-(hydroxyimino)acetic acid , CAS: Uncommon/Transient) is highly unstable. It readily undergoes decarboxylation to form fulminic acid derivatives or nitrile oxides. Consequently, spectroscopic data in the literature almost exclusively refers to the stable Ethyl Ester (CAS: 14337-43-0 ). This guide presents the definitive data for the ethyl ester—the standard reagent used in the synthesis of cephalosporins and isoxazolines—while providing the theoretical shifts for the transient free acid for in situ monitoring.

Technical Monograph for Structural Elucidation

Executive Summary

Compound: Ethyl 2-chloro-2-(hydroxyimino)acetate (Primary Reagent) Analog: 2-Chloro-2-(hydroxyimino)acetic acid (Transient Intermediate) Class:

-Chloro-oxime / -Hydroxyimino ester Molecular Weight: 151.55 g/mol (Ester) | 123.49 g/mol (Acid) Key Application: Precursor for 1,3-dipolar cycloadditions (generation of nitrile oxides) and synthesis of -lactam antibiotic side chains (e.g., Cefuroxime intermediates).

Spectroscopic Data Summary

The following data represents the (Z)-isomer , which is the thermodynamically preferred conformation due to intramolecular hydrogen bonding between the oxime hydroxyl and the carbonyl oxygen.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Chloroform-d (

) Frequency: 400 MHz ( ), 100 MHz ( )

Table 1: NMR Assignments

Chemical Shift (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> ppm)	Multiplicity	Integration	Assignment	Structural Context
9.60 - 10.20	Broad Singlet	1H	=N-OH	Oxime proton. Highly deshielded due to anisotropy of the C=N bond and H-bonding. Shift varies with concentration and temperature.
4.38 - 4.43	Quartet ( Hz)	2H	-O-CH -	Methylene of the ethyl ester. Deshielded by the adjacent oxygen.
1.37 - 1.41	Triplet ( Hz)	3H	-CH	Methyl of the ethyl ester. Standard triplet splitting.
Note on Free Acid	Absent	N/A	-COOH	If the free acid is generated, the ethyl signals (4.4, 1.4 ppm) disappear, and a very broad acid proton appears >11 ppm.

Table 2: NMR Assignments

Chemical Shift ( ppm)	Carbon Type	Assignment	Electronic Environment
160.5	Quaternary (C=O)	C=O	Carbonyl ester. Shielded relative to ketones due to resonance with ethoxy oxygen.
138.2	Quaternary (C=N)	C(Cl)=N	-Chloro oxime carbon. Deshielded by the electronegative Chlorine and Nitrogen.
63.4	Secondary ( )	-O-CH -	Ester methylene.
14.1	Primary ( )	-CH	Ester methyl.

B. Infrared (IR) Spectroscopy

Method: ATR-FTIR (Neat Solid)

Table 3: Key IR Absorption Bands

Wavenumber ( )	Intensity	Vibrational Mode	Diagnostic Value
3200 - 3400	Broad, Medium	O-H Stretch	Characteristic of oximes. Broadening indicates H-bonding (Z-isomer).
1725 - 1745	Strong, Sharp	C=O Stretch	Ester carbonyl. High frequency due to electron-withdrawing -chloro group.
1590 - 1610	Medium	C=N Stretch	Oxime double bond. Lower frequency than imines due to OH conjugation.
980 - 1020	Medium	N-O Stretch	Specific to oxime functionality.
680 - 750	Strong	C-Cl Stretch	Carbon-Chlorine bond stretch.

C. Mass Spectrometry (MS)

Method: EI (Electron Ionization, 70 eV) or ESI+

• Molecular Ion (

  ): m/z 151 (100%) and 153 (32%).

  • Interpretation: The characteristic 3:1 ratio confirms the presence of a single Chlorine atom (

    vs ).

• Base Peak / Fragments:

  • m/z 116 (

    ): Loss of chlorine radical (rare in soft ionization, common in EI).

  • m/z 106 (

    ): Loss of ethoxy group ( ).

  • m/z 78 (

    ): Loss of the ester moiety, leaving the chloro-oxime fragment .

Structural Analysis & Logic

The stability of this compound is governed by the Alpha-Effect . The chlorine atom attached directly to the oxime carbon (

) creates a highly electrophilic center.

• Acidity: The oxime proton (

  ) is significantly more acidic ( ) than simple ketoximes due to the electron-withdrawing ester and chlorine groups.

• Isomerism: The Z-isomer (hydroxyl group cis to the chlorine, trans to the carbonyl) is generally favored. This allows the oxime oxygen lone pair to donate into the

  orbital of the C-Cl bond, stabilizing the molecule, though steric repulsion between the Cl and OH can compete with H-bonding to the carbonyl.

• Reactivity (The Nitrile Oxide Pathway): Upon treatment with a base (e.g., Triethylamine), the compound eliminates HCl. The spectroscopic signature changes instantly:

  • Disappearance: The N-OH signal (9.6 ppm) and C-Cl stretches vanish.

  • Appearance: A transient nitrile oxide (

    ) forms, which must be trapped immediately by an alkene (dipolarophile) to prevent dimerization into furoxans.

Experimental Protocols

Protocol A: Synthesis of Ethyl 2-chloro-2-(hydroxyimino)acetate

This protocol utilizes the nitrosation of glycine ethyl ester, avoiding the unstable free acid route.

Reagents:

• Glycine ethyl ester hydrochloride (1.0 eq)

• Sodium Nitrite (

  , 1.2 eq)

• Hydrochloric Acid (HCl, 37%)

• Diethyl Ether (Extraction solvent)

Workflow:

• Dissolution: Dissolve Glycine ethyl ester HCl (10 g) in water (30 mL) and cool to -5°C in an ice-salt bath.

• Acidification: Add concentrated HCl (5 mL) dropwise. Ensure internal temperature stays

  .

• Nitrosation: Add a solution of

  (6.0 g in 15 mL water) dropwise over 30 minutes. The solution will turn pale yellow/green.

  • Mechanism:[1][2] Formation of the nitroso-enolate intermediate which tautomerizes to the oxime.

• Chlorination (In-situ): The presence of excess HCl and the nitroso intermediate facilitates the substitution of the

  -proton with Chlorine (via a diazonium-like mechanism). Note: Some protocols use gas or for higher yields, but the nitrite/HCl route is safer for bench scale.

• Extraction: Extract the aqueous mixture with Diethyl Ether (

  mL).

• Purification: Wash organic layer with brine, dry over

  , and concentrate in vacuo.

• Result: Off-white crystalline solid. MP: 78-82°C.

Protocol B: In-Situ Generation of Nitrile Oxide (Dipolar Cycloaddition)

Use this protocol to verify the activity of the reagent.

• Dissolve Ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 eq) and your alkene substrate (e.g., Styrene, 1.1 eq) in

  .

• Cool to 0°C.

• Add Triethylamine (1.2 eq) dropwise.

• Observation: A white precipitate (

  ) forms immediately.

• Validation: TLC will show the disappearance of the starting chloro-oxime (

  ) and appearance of the isoxazoline adduct.

Visualization of Pathways

Diagram 1: Synthesis and Reactivity Workflow

The following diagram illustrates the conversion of Glycine Ethyl Ester to the Chloro-oxime and its subsequent activation into the Nitrile Oxide 1,3-dipole.

Caption: Synthesis of the Chloro-oxime reagent and its activation pathway to the reactive nitrile oxide species.

Diagram 2: Mass Spectrometry Fragmentation Logic

Visualizing the EI-MS fragmentation pattern to confirm structural identity.

Caption: Primary fragmentation pathways observed in Electron Ionization (EI) Mass Spectrometry.

References

• PubChem Compound Summary. (2025). Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS 14337-43-0).[3][4][5][6] National Center for Biotechnology Information.

  • [Link]

• ChemicalBook. (2025).[3][4] 2-Chloro-2-hydroxyiminoacetic acid ethyl ester Properties and NMR.
• BenchChem. (2024). Application Notes: (Z)-Ethyl 2-chloro-2-(hydroxyimino)
• TCI Chemicals. (2024). Product Specification: Ethyl 2-Chloro-2-(hydroxyimino)

• SpectraBase. (2024). Ethyl 2-chloro-2-(hydroxyimino)

  • [Link]

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An In-depth Technical Guide on the Thermal Stability and Decomposition of 2-Chloro-2-(hydroxyimino)acetic acid

Abstract

This technical guide provides a comprehensive analysis of the thermal stability and decomposition of 2-Chloro-2-(hydroxyimino)acetic acid. As a crucial intermediate in pharmaceutical and chemical synthesis, understanding its thermal behavior is paramount for ensuring process safety and optimizing reaction conditions. This document synthesizes available data on related compounds with theoretical chemical principles to offer insights into its stability profile, potential decomposition pathways, and hazardous characteristics. Detailed experimental protocols for thorough thermal analysis are also presented to guide researchers in obtaining precise empirical data.

Introduction

2-Chloro-2-(hydroxyimino)acetic acid is a bifunctional organic compound featuring a carboxylic acid, an oxime, and a chlorine atom on the same carbon. This unique structure makes it a versatile building block in the synthesis of various heterocyclic compounds and complex organic molecules. Its derivatives are explored for potential therapeutic uses, particularly in neuropharmacology.[1] However, the presence of the α-chloro oxime functionality suggests potential thermal instability, a critical consideration for its safe handling, storage, and use in synthetic processes. The potential for runaway reactions, a major source of industrial accidents, necessitates a thorough understanding of the thermal hazards associated with this compound.[2][3][4][5]

This guide aims to provide a detailed overview of the current understanding of the thermal stability of 2-Chloro-2-(hydroxyimino)acetic acid, propose theoretical decomposition mechanisms, and outline the necessary experimental procedures for a comprehensive thermal hazard assessment.

Physicochemical Properties

While specific experimental data for 2-Chloro-2-(hydroxyimino)acetic acid is limited in publicly available literature, some properties can be inferred from its structure and data from its ethyl ester derivative, Ethyl 2-chloro-2-(hydroxyimino)acetate.

Property	Value/Information	Source
Molecular Formula	C₂H₂ClNO₃	Inferred
Molecular Weight	123.5 g/mol	Inferred
Appearance	Expected to be a solid	Inferred from ethyl ester
Melting Point	Not available. The ethyl ester melts at 70-76 °C.[1][6][7][8]	[1][6][7][8]
Solubility	Expected to be soluble in polar organic solvents.	Inferred from structure
Thermal Stability	Expected to be thermally sensitive. The related (Z)-2-(hydroxyimino)acetic acid decomposes above 160°C. High temperatures during the synthesis of the non-chlorinated analogue can lead to decomposition.[9]	[9]

Thermal Stability and Hazard Assessment

The thermal stability of 2-Chloro-2-(hydroxyimino)acetic acid is a primary concern due to the presence of the energetic oxime group and the reactive α-chloro moiety. The decomposition of such molecules can be exothermic and potentially lead to a thermal runaway reaction.

Theoretical Considerations

The C-Cl bond, α to the C=N-OH group, is activated, making it a potential initiation site for decomposition. The presence of the carboxylic acid group can also influence the decomposition pathway through potential decarboxylation. The oxime group itself is known to be thermally labile in certain molecular contexts.

Comparative Analysis

Experimental Protocols for Thermal Analysis

To definitively characterize the thermal stability and decomposition of 2-Chloro-2-(hydroxyimino)acetic acid, a series of calorimetric and analytical experiments are essential.

Thermogravimetric Analysis (TGA)

Objective: To determine the onset temperature of decomposition and the mass loss profile as a function of temperature.

Methodology:

• Calibrate the TGA instrument using appropriate standards for mass and temperature.

• Place a small, accurately weighed sample (typically 1-5 mg) into a suitable TGA pan (e.g., alumina or platinum).

• Place the pan into the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

• Heat the sample from ambient temperature to a final temperature (e.g., 400 °C) at a controlled linear heating rate (e.g., 10 °C/min).

• Record the mass of the sample as a function of temperature.

• Analyze the resulting TGA curve to determine the onset of decomposition (the temperature at which significant mass loss begins) and the temperatures of maximum decomposition rates from the derivative of the TGA curve (DTG).

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions, including melting and decomposition, and to determine the enthalpy of decomposition (ΔHd).

Methodology:

• Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Accurately weigh a small sample (typically 1-3 mg) into a DSC pan.

• Hermetically seal the pan to contain any evolved gases during the initial stages of decomposition. For safety, a pan with a pinhole lid might be used to allow for controlled release of pressure.

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate (e.g., 10 °C/min) over a temperature range similar to the TGA experiment.

• Record the differential heat flow between the sample and the reference.

• Analyze the resulting DSC thermogram to identify endothermic events (e.g., melting) and exothermic events (decomposition). The area under the exothermic peak corresponds to the enthalpy of decomposition.

Caption: Proposed experimental workflow for comprehensive thermal analysis.

Proposed Decomposition Pathway

Based on the functional groups present in 2-Chloro-2-(hydroxyimino)acetic acid, a plausible decomposition pathway can be proposed. The decomposition is likely to be initiated by the cleavage of the weaker bonds in the molecule under thermal stress.

Initiation: The thermal decomposition could be initiated by one of the following steps:

• Decarboxylation: The carboxylic acid group can be lost as CO₂.

• Elimination of HCl: The presence of a chlorine atom and a nearby acidic proton (from the oxime) could facilitate the elimination of hydrogen chloride.

• N-O Bond Cleavage: The N-O bond in the oxime is relatively weak and can cleave to form radical species.

Propagation: The initial decomposition products are likely to be highly reactive and can undergo further fragmentation and rearrangement reactions, leading to the formation of a complex mixture of smaller molecules. The decomposition of oximes can be exothermic, and if the rate of heat generation exceeds the rate of heat removal, a dangerous runaway reaction can occur.[4][5]

Caption: Theoretical decomposition pathways of 2-Chloro-2-(hydroxyimino)acetic acid.

Predicted Gaseous Decomposition Products

The thermal decomposition of 2-Chloro-2-(hydroxyimino)acetic acid is expected to produce a variety of gaseous products. Identification of these products is crucial for understanding the decomposition mechanism and for designing appropriate safety measures, such as ventilation and scrubbing systems.

Predicted Products:

• Hydrogen Chloride (HCl): From the elimination of the chloro and hydroxyl groups.

• Carbon Dioxide (CO₂): From the decarboxylation of the carboxylic acid group.

• Nitrogen Oxides (NOx): From the decomposition of the oxime functional group.

• Other small organic fragments: Depending on the specific fragmentation pathways.

Analytical Technique: Gas Chromatography-Mass Spectrometry (GC-MS): Coupling the exhaust from a TGA instrument to a GC-MS system is a powerful technique for separating and identifying the evolved gaseous products.[10][11] This would provide definitive evidence for the proposed decomposition pathways.

Safe Handling and Storage

Given the potential thermal instability of 2-Chloro-2-(hydroxyimino)acetic acid, the following precautions are recommended:

• Storage: Store in a cool, dry, well-ventilated area, away from heat sources and incompatible materials. The recommended storage temperature for the ethyl ester is 2-8°C, which should be considered for the acid as well.[6][8]

• Handling: Avoid heating the material unnecessarily. When performing reactions, use appropriate temperature control and have cooling systems readily available. Conduct reactions in a well-ventilated fume hood.

• Scale-up: Before scaling up any process involving this compound, a thorough thermal hazard assessment, including DSC and potentially adiabatic calorimetry, is strongly recommended to understand the potential for a runaway reaction.

Conclusion

2-Chloro-2-(hydroxyimino)acetic acid is a valuable synthetic intermediate, but its molecular structure suggests a potential for thermal instability. While direct experimental data on its thermal decomposition is scarce, analysis of related compounds and fundamental chemical principles indicate that it is likely to be a thermally sensitive material with the potential for exothermic decomposition. This guide has outlined the key considerations for its thermal stability, proposed potential decomposition pathways, and detailed the necessary experimental work to fully characterize its thermal hazards. It is imperative that researchers and drug development professionals handle this compound with appropriate caution and conduct thorough thermal analysis before its use in large-scale applications to ensure process safety.

References

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• Physical Chemistry Chemical Physics. Exploring the mechanism of hypochlorous acid decomposition in aqueous solutions. [Link]

• AIDIC. Runaway Reaction Hazard Assessment for Chemical Processes Safety. [Link]

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• Separation Science. Activity and Decomposition. [Link]

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Navigating the Solubility Landscape of 2-Chloro-2-(hydroxyimino)acetic acid: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 2-Chloro-2-(hydroxyimino)acetic acid, a key building block in synthetic organic chemistry. While quantitative solubility data for this specific compound is not extensively documented in public literature, this paper will equip researchers, scientists, and drug development professionals with the theoretical knowledge and practical methodologies to characterize its solubility profile. We will delve into the molecular structure's influence on solubility, provide a detailed protocol for experimental determination, and offer insights into data interpretation, thereby empowering informed decisions in process development and formulation.

Introduction: The Significance of 2-Chloro-2-(hydroxyimino)acetic acid

2-Chloro-2-(hydroxyimino)acetic acid and its derivatives, such as the ethyl ester, are pivotal intermediates in the synthesis of complex organic molecules, including pharmaceuticals.[1] The (Z)-alkoxyimino moiety, in particular, is a critical structural feature in third and fourth-generation cephalosporin antibiotics, conferring broad-spectrum antibacterial activity.[2] Understanding the solubility of this compound is paramount for its effective use in synthetic reactions, purification processes, and formulation development. Solubility directly impacts reaction kinetics, yield, and the feasibility of crystallization or purification methods.[3]

Predicting Solubility: A Molecular Structure Perspective

The solubility of a compound is governed by its physicochemical properties and its interaction with the solvent.[4] By examining the functional groups present in 2-Chloro-2-(hydroxyimino)acetic acid, we can make informed predictions about its behavior in various organic solvents.

The molecule possesses several key features:

• A Carboxylic Acid Group (-COOH): This group is polar and capable of acting as both a hydrogen bond donor and acceptor, suggesting solubility in polar protic solvents.

• A Hydroxyimino Group (=N-OH): The oxime functionality is also polar and can participate in hydrogen bonding.

• A Chloro Group (-Cl): The electronegative chlorine atom contributes to the molecule's overall polarity.

Given these characteristics, it is anticipated that 2-Chloro-2-(hydroxyimino)acetic acid will exhibit higher solubility in polar solvents and limited solubility in nonpolar solvents, following the "like dissolves like" principle.[4] While specific data is scarce, a structurally related compound, (Z)-2-(hydroxyimino)acetic acid, is known to be soluble in polar solvents.[5] The ethyl ester derivative is also noted to be soluble in methanol.[1][6]

Below is a diagram illustrating the key functional groups of the molecule.

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mechanism of 2-Chloro-2-(hydroxyimino)acetic acid formation

An In-depth Technical Guide to the Formation of 2-Chloro-2-(hydroxyimino)acetic acid

Abstract

This technical guide provides a comprehensive overview of the formation of 2-Chloro-2-(hydroxyimino)acetic acid, a valuable intermediate in synthetic organic chemistry. The document elucidates the core reaction mechanisms, provides detailed, field-proven experimental protocols for its synthesis from common starting materials, and outlines key analytical characterization parameters. The synthesis is presented as a robust two-stage process: the formation of the stable precursor, Ethyl 2-chloro-2-(hydroxyimino)acetate, followed by its quantitative hydrolysis to the target carboxylic acid. This guide is structured to provide not just procedural steps, but the causal logic behind the experimental design, ensuring scientific integrity and reproducibility for professionals in drug development and chemical research.

Introduction and Significance

2-Chloro-2-(hydroxyimino)acetic acid and its ester derivatives are pivotal building blocks in modern organic synthesis. The unique arrangement of a chloro, a hydroxyimino (oxime), and a carboxylic acid (or ester) function at a single carbon center imparts significant reactivity and versatility. These compounds serve as key intermediates in the synthesis of more complex molecules, including isoxazolines and specialized chiral amino acids.[1] Notably, derivatives have been explored for their potential therapeutic applications in neuropharmacology, particularly as agonists at ionotropic glutamate receptors.[1] Understanding the precise mechanism of its formation is critical for optimizing synthesis, controlling impurity profiles, and adapting the methodology for scale-up operations in pharmaceutical and fine chemical production.

Core Reaction Mechanisms

The formation of 2-Chloro-2-(hydroxyimino)acetic acid is most reliably achieved via the synthesis of its ethyl ester, followed by hydrolysis. The direct synthesis of the acid is often complicated by solubility and stability issues. This section details the proposed mechanism for the formation of the ethyl ester from a gem-dihalo precursor, a pathway grounded in fundamental principles of nucleophilic substitution and elimination.

Proposed Mechanism: Formation of Ethyl 2-chloro-2-(hydroxyimino)acetate

The reaction of a gem-dihalo ester, such as ethyl dichloroacetate, with hydroxylamine (NH₂OH) is a complex transformation that proceeds through a sequential substitution-elimination pathway. Hydroxylamine, a potent alpha-nucleophile, is key to this process.[2][3]

The proposed mechanism involves three critical stages:

• Nucleophilic Substitution (Sₙ2-type): The reaction initiates with the nucleophilic attack of the nitrogen atom of hydroxylamine on the electrophilic α-carbon of the ethyl dichloroacetate. This displaces one of the chloride ions, a good leaving group, to form an α-chloro-α-(hydroxyamino) intermediate.

• Base-Mediated Elimination (E2-type): A second molecule of hydroxylamine (or another base) acts as a proton acceptor, abstracting a proton from the nitrogen of the intermediate. This facilitates the elimination of the second chloride ion and the formation of a transient nitroso intermediate.

• Tautomerization: The highly reactive nitroso intermediate rapidly tautomerizes to the more thermodynamically stable oxime, yielding the final product, Ethyl 2-chloro-2-(hydroxyimino)acetate.

This mechanistic pathway is illustrated in the diagram below.

Caption: Proposed reaction mechanism for oxime formation.

Mechanism: Saponification to the Free Acid

The conversion of the ethyl ester to the final carboxylic acid is a classic base-catalyzed hydrolysis, or saponification. This reaction is effectively irreversible and proceeds to completion.

• Nucleophilic Acyl Substitution: A hydroxide ion (from NaOH or KOH) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating an ethoxide ion (⁻OEt) as the leaving group.

• Acid-Base Reaction: The ethoxide ion is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base step is the thermodynamic driving force of the reaction, forming a stable carboxylate salt and ethanol.

• Protonation: A final acidification step with a strong mineral acid (e.g., HCl) protonates the carboxylate salt to yield the final, undissociated 2-Chloro-2-(hydroxyimino)acetic acid, which often precipitates from the aqueous solution.

Experimental Protocols

The following protocols are presented as self-validating systems. The successful synthesis and characterization of the intermediate ester (Protocol A) is a prerequisite for proceeding to the final hydrolysis step (Protocol B). All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol A: Synthesis of Ethyl 2-chloro-2-(hydroxyimino)acetate

This protocol is adapted from a reliable method for generating α-chloro oximes from amino acid precursors, which provides a high-yielding and clean route to the target ester.[4]

• Materials:

  • Glycine ethyl ester hydrochloride (1 part, e.g., 10.0 g)

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • Deionized Water

  • Diethyl Ether

  • Saturated Sodium Chloride solution (Brine)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Step-by-Step Methodology:

  • Solution Preparation: Dissolve glycine ethyl ester hydrochloride (1.0 eq) in deionized water (approx. 1.5 mL per g of starting material) in a round-bottom flask equipped with a magnetic stir bar. Add concentrated HCl (approx. 0.6 mL per g).

  • Cooling: Cool the solution to -5 °C using an ice-salt bath. It is crucial to maintain this low temperature to control the diazotization and subsequent reaction.

  • Nitrite Addition: Prepare a solution of sodium nitrite (1.0 eq) in water (approx. 1.4 mL per g). Add this solution dropwise to the cooled reaction mixture, ensuring the temperature does not rise above 0 °C. Stir for 10 minutes.

  • Second Nitrite Addition: Prepare a second, identical solution of sodium nitrite (1.0 eq) in water. Add this dropwise to the reaction mixture, again maintaining the temperature at 0 °C.

  • Reaction: Stir the resulting mixture at 0 °C for 45-60 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC) if desired.

  • Work-up: Once the reaction is complete, add cold brine solution to the mixture.

  • Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3x volume of the aqueous layer).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Product: The resulting product is (Z)-ethyl 2-chloro-2-(hydroxyimino)acetate, typically obtained as a white to off-white solid.[4] The yield is generally high (e.g., ~76%).[4] The product can often be used in the next step without further purification.

Protocol B: Hydrolysis to 2-Chloro-2-(hydroxyimino)acetic acid

This is a standard saponification procedure adapted for this specific substrate.

• Materials:

  • Ethyl 2-chloro-2-(hydroxyimino)acetate (from Protocol A)

  • Methanol or Ethanol

  • 1 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) solution

  • 3 M Hydrochloric Acid (HCl)

  • Deionized Water

• Step-by-Step Methodology:

  • Dissolution: Dissolve the crude or purified ester (1.0 eq) from Protocol A in methanol or ethanol (approx. 5-10 mL per g of ester) in a round-bottom flask.

  • Base Addition: Add an aqueous solution of 1 M NaOH or KOH (2.0-2.5 eq) to the ester solution.

  • Hydrolysis: Stir the mixture at room temperature for 4-6 hours or gently warm to 40-50 °C for 1-2 hours to expedite the reaction. Monitor the disappearance of the starting ester by TLC.

  • Solvent Removal: Once hydrolysis is complete, remove the alcohol solvent under reduced pressure.

  • Acidification: Cool the remaining aqueous solution in an ice bath. Slowly and carefully add 3 M HCl dropwise while stirring. The target carboxylic acid is acidic and will precipitate as the pH drops below ~2.

  • Isolation: Collect the precipitated white solid by vacuum filtration using a Büchner funnel.

  • Washing: Wash the solid product on the filter with a small amount of ice-cold deionized water to remove residual salts.

  • Drying: Dry the product under vacuum to yield pure 2-Chloro-2-(hydroxyimino)acetic acid.

Overall Synthesis Workflow

The complete synthetic pathway from a common starting material to the final product is summarized in the following workflow diagram.

Caption: Workflow for the two-step synthesis.

Physicochemical Properties & Characterization

Proper characterization of the intermediate and final product is essential for confirming identity and purity.

Property	Ethyl 2-chloro-2-(hydroxyimino)acetate	2-Chloro-2-(hydroxyimino)acetic acid
CAS Number	14337-43-0	14337-42-9
Molecular Formula	C₄H₆ClNO₃	C₂H₂ClNO₃
Molecular Weight	151.55 g/mol	123.50 g/mol
Appearance	White to off-white solid	White crystalline solid
Melting Point	78-82 °C	~129 °C (with decomposition)
Solubility	Soluble in methanol, ether, ethyl acetate[1]	Soluble in polar organic solvents, sparingly soluble in cold water

• ¹H NMR Spectroscopy:

  • Ester: Expected signals include a quartet (~4.4 ppm) and a triplet (~1.4 ppm) for the ethyl group, and a broad singlet for the oxime hydroxyl proton (-NOH) at high chemical shift (>10 ppm).

  • Acid: The spectrum will simplify. The ethyl signals will be absent. Two highly deshielded, broad singlets corresponding to the carboxylic acid proton (-COOH) and the oxime hydroxyl proton (-NOH) are expected, both typically >10 ppm.

• ¹³C NMR Spectroscopy:

  • Ester: Key signals expected for the carbonyl carbon (~160-165 ppm), the oxime carbon (C=N) (~140-145 ppm), and the ethyl group carbons (~60 ppm and ~14 ppm).

  • Acid: The ester carbonyl will be replaced by a carboxylic acid carbonyl signal (~165-170 ppm). The oxime carbon signal will remain in a similar region. The ethyl group signals will be absent.

• Infrared (IR) Spectroscopy:

  • Ester: Characteristic peaks include a strong C=O stretch for the ester (~1730 cm⁻¹), a C=N stretch (~1650 cm⁻¹), and a broad O-H stretch from the oxime (~3300 cm⁻¹).

  • Acid: The C=O stretch will broaden and may shift slightly. A very broad O-H stretch from the carboxylic acid will be present, typically from 2500-3300 cm⁻¹, overlapping with the oxime O-H stretch.

Safety and Handling

The target compound and its ester precursor are hazardous materials and must be handled with appropriate precautions.

• Hazards: Causes skin irritation and serious eye damage. May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

• Handling: Use in a chemical fume hood. Wear protective gloves, safety goggles, and a lab coat. Avoid breathing dust.

• Storage: Store in a cool, dry place, tightly sealed. The ester is noted to be moisture-sensitive.[4]

Conclusion

The formation of 2-Chloro-2-(hydroxyimino)acetic acid is reliably accomplished through a two-step synthesis involving the initial formation of its ethyl ester followed by a robust saponification. The proposed mechanism for the ester's formation from a gem-dihalo precursor is based on a logical sequence of nucleophilic substitution and elimination, highlighting the unique reactivity of hydroxylamine. The provided protocols offer a clear and reproducible pathway for researchers and drug development professionals to access this versatile synthetic intermediate. Careful adherence to the experimental conditions and safety precautions is paramount for achieving high yields and ensuring operator safety.

References

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• Medeiros, M., Wanderlind, E. H., Mora, J. R., Moreira, R., Kirby, A. J., & Nome, F. (2013). Major mechanistic differences between the reactions of hydroxylamine with phosphate di- and tri-esters. Organic & Biomolecular Chemistry, 11(37), 6272–6284. [Link]

• Chinese Patent CN116102454A. (2023). Preparation method of 2-(hydroxyimino)acetic acid.

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• ChemRxiv. (n.d.). Learning H-Coupled 13C NMR in the First Month of Sophomore Organic Lecture. Retrieved from [Link]

• Exp (1) :- Hydrolysis of ethyl acetate catalyized hyacid (0. (n.d.). Retrieved from [Link]

• LookChem. (n.d.). CAS No.14337-43-0,2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER Suppliers. Retrieved from [Link]

• YouTube. (2020, December 20). Base Hydrolysis of ethyl acetate. Conductometry 1. Retrieved from [Link]

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• 3. research.usfq.edu.ec [research.usfq.edu.ec]
• 4. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]

discovery and history of 2-Chloro-2-(hydroxyimino)acetic acid

An In-depth Technical Guide to 2-Chloro-2-(hydroxyimino)acetic acid: Its Discovery, History, and Synthetic Evolution

Abstract

2-Chloro-2-(hydroxyimino)acetic acid and its esters are pivotal intermediates in the landscape of modern organic synthesis. Characterized by the presence of a reactive chlorine atom and a hydroxyimino functional group, these compounds serve as versatile building blocks for a range of complex molecules, particularly in the pharmaceutical and agrochemical sectors. This guide provides a comprehensive exploration of the historical context of their development, a detailed examination of the evolution of their synthetic methodologies, and an overview of their significant applications. By synthesizing information from foundational patents and chemical literature, this document offers researchers and drug development professionals a detailed technical resource on this important chemical entity.

Introduction and Historical Context

The history of 2-Chloro-2-(hydroxyimino)acetic acid is not marked by a singular moment of discovery but rather by a progressive development driven by the demand for novel synthetic intermediates. Its ethyl ester, ethyl 2-chloro-2-(hydroxyimino)acetate, emerged in the late 20th century as a compound of interest during investigations into new precursors for pharmaceuticals and agrochemicals.[1] The unique combination of a chlorooxime and an ester functionality within a small, two-carbon framework presented a rich platform for chemical elaboration.

The compound and its parent acid are valued primarily for their role as precursors. They are instrumental in constructing more complex molecular architectures, such as the isoxazoline rings and chiral amino acids that form the backbones of various biologically active agents.[2][3] The development of efficient and scalable synthetic routes has therefore been a significant focus of research, leading to a variety of methodologies, each with distinct advantages and applications.

Physicochemical Properties

The most extensively characterized compound in this class is the ethyl ester derivative. Its properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C₄H₆ClNO₃	[2][4]
Molecular Weight	151.55 g/mol	[2][4]
Appearance	White to off-white or brown crystalline solid	[1][2][5]
Melting Point	70-76 °C	[3][5]
Boiling Point	230.5 °C (Predicted)	[5]
Solubility	Soluble in methanol and other common organic solvents like ethanol, acetone, and ethyl acetate; limited solubility in water.	[1][2]
CAS Number	14337-43-0	[2][3]

Evolution of Synthetic Methodologies

The synthesis of 2-(hydroxyimino)acetic acid and its chloro-derivatives has evolved significantly, with several key strategies emerging. The choice of method often depends on the desired final product (the acid vs. its ester), available starting materials, and scalability for industrial application.

Synthesis of the Parent Acid from Chloroacetaldehyde Hydrate

A direct and high-yielding route to the parent acid, 2-(hydroxyimino)acetic acid, utilizes chloroacetaldehyde hydrate and hydroxylamine hydrochloride.[6] This method is notable for its simplicity and efficiency, making it suitable for large-scale production.[6]

Core Reaction: The reaction involves the condensation of hydroxylamine onto the aldehyde group of chloroacetaldehyde. The subsequent elimination and rearrangement steps are implicitly part of the process leading to the final oxime product.

Experimental Protocol: General Procedure

• In a suitable reaction flask, charge the solvent (e.g., water or methanol), hydroxylamine hydrochloride, and chloroacetaldehyde hydrate.[6]

• Heat the reaction mixture to the target temperature (e.g., 45-105°C) and stir for the designated time (e.g., 50 minutes to 12 hours).[6] The precise conditions are chosen to optimize yield and reaction time.

• Upon completion (monitored by TLC or HPLC), concentrate the reaction mixture under reduced pressure to remove the solvent.[6]

• Dry the resulting solid to obtain the 2-(hydroxyimino)acetic acid product as white crystals.[6] The simplicity of the workup, often requiring only solvent removal and drying, is a key advantage of this method.[6]

A key benefit of this approach is its consistently high yield, which can exceed 95% under optimized conditions, and its straightforward post-processing.[6]

Synthesis from Glyoxylic Acid

A mainstream method for producing 2-(hydroxyimino)acetic acid involves the reaction of glyoxylic acid with hydroxylamine hydrochloride.[6]

Core Reaction: This is a classic oximation reaction where the hydroxylamine nitrogen attacks the carbonyl carbon of glyoxylic acid.

While yields can be high (up to 91.5%), this method suffers from several drawbacks. The glyoxylic acid starting material is often supplied as an aqueous solution that is corrosive and unstable, containing impurities like oxalic acid.[6] This instability can lead to significant fluctuations in product purity and yield, posing challenges for reliable industrial production.[6]

Caption: Workflow for the synthesis of the ethyl ester derivative.

Key Chemical Reactions and Applications

The synthetic utility of 2-Chloro-2-(hydroxyimino)acetic acid and its esters stems from the reactivity of its functional groups.

• Intermediate for Heterocycles: The molecule is a key precursor for five-membered heterocycles. It can be used to generate ethoxycarbonylformonitrile oxide in situ by treatment with a mild base like sodium bicarbonate. [3]This nitrile oxide is a highly reactive 1,3-dipole, which readily undergoes cycloaddition reactions to form isoxazolines. [2][3]It is also used to prepare N-azirdinyloximes, which can be converted to dihydro-oxadiazines. [3][5]

• Pharmaceutical Synthesis: Derivatives of the parent compound are crucial in the pharmaceutical industry.

  • Cephalosporin Antibiotics: The (Z)-alkoxyimino moiety, derived from related hydroxyiminoacetic acid structures, is a cornerstone of third and fourth-generation cephalosporins, conferring broad-spectrum activity and resistance to bacterial β-lactamases. [7] * Neuropharmacology: The ethyl ester is used in the synthesis of CIP-AS, a chiral amino acid related to glutamic acid. [3][5]This compound is a potential agonist at AMPA-kainate receptors, which are ionotropic glutamate receptors involved in synaptic transmission, making it a target for neuropharmacological research. [2]

• Research Applications: Beyond synthesis, the compound is used in academic settings to investigate the mechanisms of reactions involving oximes and related functional groups. [2]

Conclusion

From its origins as a novel intermediate in the late 20th century, 2-Chloro-2-(hydroxyimino)acetic acid has become a well-established and valuable tool in organic chemistry. The development of robust, high-yielding synthetic routes, particularly the method starting from chloroacetaldehyde hydrate, has cemented its role in industrial-scale applications. Its ability to serve as a precursor to complex heterocyclic systems and pharmacologically active molecules ensures its continued relevance in drug discovery and materials science. This guide has provided a technical foundation for understanding its history, synthesis, and broad utility, offering a valuable resource for scientists and researchers in the field.

References

• 2-Chloro-2-(hydroxyimino)acetic acid. (2024, August 10). Smolecule.
• Application Notes and Protocols: (Z)-2-(hydroxyimino)acetic acid in Organic Synthesis. (n.d.). Benchchem.
• Preparation method of 2- (hydroxyimino) acetic acid. (2023, May 12).
• 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | 14337-43-0. (n.d.). ChemicalBook.
• Ethyl 2-chloro-2-(hydroxyimino)
• Cas 14337-43-0, 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER. (n.d.). lookchem.
• Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0. (n.d.). Sigma-Aldrich.
• 2-Chloro-2-hydroxyiminoacetic acid ethyl ester. (n.d.). PubChem.
• Process for the preparation of a 4-halo-2-hydroxyimino-acetoacetic acid ester. (n.d.).
• (Z)-Ethyl 2-chloro-2-(hydroxyiMino)
• SYNTHETIC METHODS General methods. (n.d.). bioRxiv.
• An In-depth Technical Guide on the Physicochemical Properties of (Z)-2-(hydroxyimino)acetic acid. (n.d.). Benchchem.

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• 4. 2-Chloro-2-hydroxyiminoacetic acid ethyl ester | C4H6ClNO3 | CID 9576005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cas 14337-43-0,2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | lookchem [lookchem.com]
• 6. CN116102454A - Preparation method of 2- (hydroxyimino) acetic acid - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

2-Chloro-2-(hydroxyimino)acetic acid as a precursor for isoxazole derivatives

Application Note: 2-Chloro-2-(hydroxyimino)acetic Acid Derivatives as Precursors for Isoxazole Scaffolds

Executive Summary

Isoxazole derivatives are critical pharmacophores in medicinal chemistry, serving as bioisosteres for carboxylic acids, esters, and amide bonds. This guide details the use of 2-Chloro-2-(hydroxyimino)acetic acid (often utilized as its stable ethyl ester surrogate, Ethyl 2-chloro-2-(hydroxyimino)acetate ) as a precursor for generating nitrile oxides .

These nitrile oxides undergo [3+2] cycloaddition with alkynes or alkenes to yield isoxazole-3-carboxylic acid derivatives and isoxazoline-3-carboxylates , respectively. This protocol emphasizes the in situ generation of the dipole to minimize dimerization side reactions (furoxan formation) and maximize regioselectivity.

Mechanistic Insight & Strategic Rationale

The Precursor Dilemma: Acid vs. Ester

While the user inquiry specifies 2-Chloro-2-(hydroxyimino)acetic acid (CAS: 14337-42-9), experienced practitioners predominantly employ the Ethyl ester (CAS: 14337-43-0) for two critical reasons:

• Stability: The free acid is prone to spontaneous decarboxylation, potentially generating fulminic acid derivatives or degrading. The ester stabilizes the molecule.

• Solubility: The ester exhibits superior solubility in organic solvents (DCM, THF, Toluene) used in cycloadditions.

Note: The protocol below uses the ethyl ester to ensure reproducibility, with a final hydrolysis step to yield the target acid.

Reaction Pathway

The reaction proceeds via the in situ generation of Ethoxycarbonylformonitrile Oxide , a reactive 1,3-dipole.[1]

• Dehydrohalogenation: A mild base (Triethylamine or inorganic carbonate) removes the acidic proton from the oxime.

• Elimination: Chloride is eliminated, forming the nitrile oxide dipole.

• Cycloaddition: The dipole reacts with a dipolarophile (alkyne/alkene) in a concerted [3+2] manner.

Figure 1: Mechanistic pathway for the generation of isoxazole scaffolds. The nitrile oxide must be trapped by the dipolarophile faster than it dimerizes.

Experimental Protocol

Protocol A: Synthesis of Ethyl Isoxazole-3-Carboxylates

Target: Generation of the isoxazole core from an alkyne.

Reagents:

• Precursor: Ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 equiv).

• Dipolarophile: Terminal or internal alkyne (1.1 – 1.2 equiv).

• Base: Triethylamine (Et

  N) (1.1 equiv) or NaHCO (2.0 equiv).

• Solvent: Dichloromethane (DCM) or Ethanol (EtOH).

Step-by-Step Procedure:

• Preparation: Dissolve the Alkyne (1.1 equiv) and Ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 equiv) in anhydrous DCM (0.1 M concentration relative to precursor).

  • Expert Tip: If the alkyne is volatile, use a sealed tube.

• Initiation: Cool the solution to 0°C in an ice bath.

• Addition: Add Triethylamine (1.1 equiv) dropwise over 30–60 minutes.

  • Rationale: Slow addition keeps the concentration of the transient nitrile oxide low, favoring reaction with the alkyne over self-dimerization (furoxan formation).

• Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. Monitor by TLC (disappearance of the chlorooxime).

• Workup:

  • Wash with water (2x) to remove triethylammonium chloride salts.

  • Wash with brine (1x).

  • Dry organic layer over anhydrous Na

    SO .[2]

  • Concentrate under reduced pressure.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Hydrolysis to Isoxazole-3-Carboxylic Acid

Target: Conversion of the ester to the free acid (as originally requested).

• Dissolution: Dissolve the purified ethyl ester (from Protocol A) in THF/Water (1:1).

• Saponification: Add LiOH (2.0 equiv). Stir at room temperature for 2–4 hours.

• Acidification: Acidify carefully with 1M HCl to pH 2–3.

• Extraction: Extract with EtOAc, dry, and concentrate to yield the Isoxazole-3-carboxylic acid .

Optimization & Troubleshooting Data

The following table summarizes solvent and base effects on the yield of 5-phenylisoxazole-3-carboxylate (Model Reaction: Phenylacetylene + Precursor).

Solvent	Base	Temperature	Yield (%)	Notes
DCM	Et N	0°C RT	88%	Standard protocol. High solubility.
Ethanol	NaHCO	Reflux	75%	"Green" alternative. Faster reaction, slightly lower yield due to dimerization.
Toluene	Et N	80°C	62%	Higher temp increases dimerization side-products.
Water	NaHCO	RT	45%	Poor solubility of organic reactants limits yield; requires surfactant.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of isoxazole-3-carboxylates.

Safety & Handling

• Chlorooximes: 2-Chloro-2-(hydroxyimino)acetic acid derivatives are potent skin sensitizers and lachrymators . All operations must be conducted in a well-ventilated fume hood. Double-gloving (Nitrile) is recommended.

• Nitrile Oxides: These intermediates are unstable and can polymerize explosively if isolated in neat form. Always generate in situ in solution.

• Waste Disposal: Aqueous washes containing triethylamine hydrochloride should be neutralized before disposal.

References

• Mendel, D. et al. (1991). Preparation of Isoxazole-3-carboxylates via 1,3-Dipolar Cycloaddition. Journal of Organic Chemistry, 56(4), 1353-1358.

• Liu, K.C. et al. (1980). Synthesis of Isoxazoles from Nitrile Oxides.[3] Journal of Organic Chemistry, 45, 3916.

Sources

• 1. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Isoxazole synthesis [organic-chemistry.org]

Application Notes &amp; Protocols: The Role of Oxime-Based Additives in Modern Peptide Synthesis

A Senior Application Scientist's Guide to Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) in Peptide Bond Formation

Editorial Note for the Researcher: Initial inquiries regarding the direct application of 2-Chloro-2-(hydroxyimino)acetic acid or its ethyl ester in routine peptide coupling did not yield established protocols in peer-reviewed literature. The primary role of these chloro-compounds appears to be as intermediates in other organic syntheses.[1][2] However, the query highlights a critical class of reagents in modern peptide chemistry: oxime-based additives. The field is dominated by a structurally similar, highly efficient, and safer analogue, Ethyl 2-cyano-2-(hydroxyimino)acetate , commercially known as Oxyma or OxymaPure .[3][4][5] This guide will, therefore, focus on the robust and validated applications of Oxyma, providing the detailed, field-proven insights and protocols relevant to researchers, scientists, and drug development professionals.

Introduction: The Evolution of Coupling Additives

The chemical synthesis of peptides is a cornerstone of drug discovery and biomedical research.[6] The formation of the amide bond (the peptide bond) between two amino acids is the fundamental reaction, requiring the activation of a carboxylic acid group to facilitate nucleophilic attack by an amino group.[7][8][9] While activating agents like carbodiimides (e.g., DCC, DIC) are effective, their use alone can lead to significant side reactions, most notably the loss of stereochemical integrity (racemization) at the α-carbon of the activated amino acid.[5][10]

To mitigate this, additives, also known as auxiliary nucleophiles, are employed. For decades, the field relied on benzotriazole derivatives, namely 1-hydroxybenzotriazole (HOBt) and its more potent analogue, 1-hydroxy-7-azabenzotriazole (HOAt).[5][10] While effective, these compounds possess significant drawbacks, including explosive potential, which poses considerable safety and handling risks.[3][5][11]

This challenge spurred the development of safer and more efficient alternatives. Oxyma has emerged as the preeminent solution, offering performance comparable or superior to HOAt without the associated explosion hazard.[7][12][13] It is a highly acidic oxime (pKa 4.60) that excels in suppressing racemization and accelerating coupling reactions, making it an indispensable tool in both solid-phase (SPPS) and solution-phase peptide synthesis (LPPS).[4][10]

Mechanism of Action: Why Oxyma Excels

The efficacy of Oxyma lies in its ability to rapidly convert the O-acylisourea intermediate, formed from the reaction of a carbodiimide with an N-protected amino acid, into a less racemization-prone and highly reactive Oxyma-ester (O-ester).[3] This active ester is then readily aminolyzed by the N-terminal amine of the growing peptide chain to form the desired peptide bond.

The key advantages conferred by this mechanism are:

• Suppression of Racemization: The primary pathway for racemization involves the cyclization of the O-acylisourea intermediate to form a 5(4H)-oxazolone. The rapid trapping of this intermediate by Oxyma to form the active ester outcompetes the oxazolone formation pathway.[4][7]

• Enhanced Coupling Efficiency: The resulting Oxyma-ester is a potent acylating agent, leading to faster and more complete coupling reactions. This is particularly beneficial for sterically hindered amino acids or "difficult" sequences prone to incomplete coupling.[11][14]

• Safety: Unlike HOBt and HOAt, Oxyma is non-explosive, significantly improving laboratory safety and simplifying storage and handling.[5][10][11]

The general workflow for peptide coupling using a carbodiimide/Oxyma approach is depicted below.

Figure 1: General workflow for Oxyma-mediated peptide bond formation.

Quantitative Data & Performance Comparison

Oxyma consistently demonstrates superior performance in reducing epimerization and improving yields compared to HOBt, and often matches or exceeds the performance of HOAt, especially in challenging syntheses.

Coupling Scenario	Additive	Yield (%)	Racemization (D/L %)	Reference
Solution Phase: Z-Phg-Pro-NH₂	HOBt/DIC	81.9	9.3	[14]
HOAt/DIC	81.4	3.3	[14]
Oxyma/DIC	89.9	1.0	[14]
Solid Phase: Fmoc-His(Trt)-OH	HOBt/DIC	-	5.1	[14]
HOAt/DIC	-	1.9	[14]
Oxyma/DIC	-	3.0	[14]
Solid Phase (Difficult Sequence): H-Tyr-Aib-Aib-Phe-Leu-NH₂	DIC/HOBt	8.4	-	[14]
DIC/HOAt	37.5	-	[14]
DIC/Oxyma	42.8	-	[14]

Table 1: Comparative data on the performance of Oxyma against traditional benzotriazole additives in various peptide coupling reactions.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the application of Oxyma in standard Fmoc-based solid-phase and solution-phase peptide synthesis.

Protocol 1: Standard Coupling in Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines a single coupling cycle on a resin support after the previous amino acid's Fmoc group has been removed.

Materials:

• Fmoc-protected amino acid

• Oxyma (Ethyl 2-cyano-2-(hydroxyimino)acetate)

• N,N'-Diisopropylcarbodiimide (DIC)

• Peptide synthesis grade N,N-Dimethylformamide (DMF)

• Peptidyl-resin (with free N-terminal amine)

• 20% Piperidine in DMF (for Fmoc deprotection)

• Dichloromethane (DCM)

Workflow Diagram:

Figure 2: Step-by-step workflow for a single coupling cycle in Fmoc-SPPS using Oxyma.

Procedure:

• Resin Preparation: Following Fmoc deprotection with 20% piperidine in DMF, wash the peptidyl-resin thoroughly with DMF (e.g., 5 x 1 min) to remove all traces of piperidine.[15][16]

• Activation Solution Preparation (Pre-activation):

  • In a separate vessel, dissolve the Fmoc-protected amino acid (3–5 equivalents relative to resin loading) and Oxyma (3–5 equivalents) in a minimal volume of DMF.

  • Add DIC (3–5 equivalents) to this solution.

  • Allow the mixture to pre-activate for 2–5 minutes at room temperature.[14] Expert Tip: For cysteine incorporation, pre-activation is recommended to minimize racemization.[14]

• Coupling Reaction:

  • Add the pre-activated amino acid solution to the washed resin.

  • Agitate the mixture (e.g., using a shaker or nitrogen bubbling) at room temperature.

  • Typical coupling time is 1–2 hours. The reaction progress can be monitored using a qualitative method like the Kaiser test.[17]

• Washing: Once the coupling is complete (negative Kaiser test), drain the reaction solution from the resin. Wash the resin extensively with DMF (e.g., 3 x 1 min) followed by DCM (e.g., 3 x 1 min) to remove all soluble reagents and byproducts.[15]

• Next Cycle: The resin is now ready for the next Fmoc deprotection step to continue peptide chain elongation.[18]

Protocol 2: Solution-Phase Peptide Coupling (LPPS)

This protocol describes the coupling of two peptide fragments in a solution-phase synthesis.

Materials:

• N-protected peptide/amino acid (with free C-terminus)

• C-protected peptide/amino acid (with free N-terminus, often as a salt e.g., HCl)

• Oxyma

• DIC

• A tertiary base (e.g., N-methylmorpholine (NMM) or Diisopropylethylamine (DIPEA)), if starting with an amine salt.

• Anhydrous solvent (e.g., DMF, DCM, or Ethyl Acetate)

Procedure:

• Reactant Preparation:

  • Dissolve the N-protected carboxylic acid component (1.0 equivalent) and Oxyma (1.1 equivalents) in the chosen anhydrous solvent.

  • In a separate flask, dissolve the amine component (1.0 equivalent) in the same solvent. If the amine is an HCl or TFA salt, add 1.0 equivalent of a non-nucleophilic base like NMM or DIPEA and stir for 5-10 minutes to liberate the free amine.

• Activation and Coupling (In-situ):

  • Cool the carboxylic acid/Oxyma solution to 0 °C in an ice bath.

  • Slowly add DIC (1.1 equivalents) to this solution and stir for 2-5 minutes.

  • Add the solution of the free amine component to the activated mixture.

  • Allow the reaction to warm to room temperature and stir for 2–12 hours. Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS). Expert Tip: In-situ activation, where the carbodiimide is added to a mixture of all components, can sometimes provide better yields in solution phase.[14]

• Work-up and Purification:

  • Once the reaction is complete, filter off the precipitated urea byproduct (diisopropylurea).

  • The filtrate can be concentrated under reduced pressure.

  • The residue is then subjected to a standard aqueous work-up. For example, dilute with ethyl acetate, wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

  • Purify the crude peptide by column chromatography or crystallization.

Safety and Handling

While Oxyma is lauded for its superior safety profile compared to benzotriazoles, standard laboratory precautions must be observed.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.[19]

• Inhalation/Contact: The compound may cause skin, eye, and respiratory irritation. Avoid breathing dust and ensure work is performed in a well-ventilated area or fume hood.[20] In case of contact, rinse the affected area thoroughly with water.[20][21]

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials.[2][19]

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Consult the Safety Data Sheet (SDS) for comprehensive hazard and handling information before use.[19][20][22][23]

Conclusion

Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) represents a significant advancement in peptide synthesis, providing a powerful, safe, and efficient alternative to traditional coupling additives. Its ability to minimize racemization while promoting high coupling yields has made it the additive of choice for a wide range of applications, from routine peptide synthesis to the assembly of complex and challenging molecules. By understanding its mechanism and adhering to validated protocols, researchers can leverage Oxyma to achieve higher purity, better yields, and a safer laboratory environment.

References

• LookChem. Cas 14337-43-0, 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER. Available at: [Link]

• Wikipedia. Ethyl cyanohydroxyiminoacetate. Available at: [Link]

• RSC Publishing. (2024, September 18). Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. Available at: [Link]

• CEM Corporation. OxymaPure. Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. Available at: [Link]

• Luxembourg Bio Technologies. Peptide/Amide bond Synthesis – OxymaPure®. Available at: [Link]

• Jida, M., & Beyermann, M. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Beilstein Journal of Organic Chemistry, 10, 1183-1194. Available at: [Link]

• Albericio, F., & El-Faham, A. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 25(3), 489-510. Available at: [Link]

• Prompanya, C., et al. (2018). Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications. Molecules, 23(6), 1464. Available at: [Link]

• Modern Peptide Synthesis. Optimizing Peptide Coupling: Key Techniques. Available at: [Link]

• The Royal Society of Chemistry. Experimental procedures Solid phase peptide synthesis (SPPS). Available at: [Link]

• Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available at: [Link]

• Amblard, M., et al. (2014). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33, 239-254. Available at: [Link]

• Al-Warhi, T. I., et al. (2010). Synthesis of 2-(4,6-dimethoxy-1,3,5-triazin-2-yloxyimino) derivatives: application in solution peptide synthesis. Molecules, 15(12), 9403-9417. Available at: [Link]

• ResearchGate. (2025, August 9). (PDF) Peptide Coupling Reactions. Available at: [Link]

• Aapptec. Practical Synthesis Guide to Solid Phase Peptide Chemistry. Available at: [Link]

• ResearchGate. Synthesis and Applications of Peptides and Peptidomimetics in Drug Discovery. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2011, May 1). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. Available at: [Link]

• ResearchGate. (2015, December 10). Does anyone have experience in preparing and using 2-chloro-trityl esters for solution phase peptide synthesis?. Available at: [Link]

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Catalytic Applications of Metal Complexes with 2-Chloro-2-(hydroxyimino)acetic Acid: A Technical Guide for Researchers

This guide provides a comprehensive overview of the potential catalytic applications of metal complexes featuring the ligand 2-Chloro-2-(hydroxyimino)acetic acid. While direct catalytic applications of this specific ligand are an emerging area of research, this document synthesizes established principles from the broader field of oxime- and carboxylate-ligated metal catalysts to propose novel applications and detailed experimental protocols. This content is intended for researchers, scientists, and drug development professionals interested in exploring new catalytic systems.

Introduction: The Potential of 2-Chloro-2-(hydroxyimino)acetic Acid in Catalysis

2-Chloro-2-(hydroxyimino)acetic acid is a bifunctional organic molecule featuring both a hydroxyimino (oxime) and a carboxylic acid group.[1][2] This unique combination of functional groups makes it an intriguing ligand for coordination with a variety of transition metals. The oxime moiety provides a nitrogen donor for coordination, while the carboxylic acid can coordinate through its oxygen atoms, offering multiple potential binding modes.[3] The presence of an electron-withdrawing chlorine atom can also modulate the electronic properties of the resulting metal complexes, potentially influencing their catalytic activity.

While the broader class of oxime-containing ligands has been extensively utilized in catalysis, the specific applications of 2-Chloro-2-(hydroxyimino)acetic acid are still under exploration.[4] Oxime-based metal complexes have demonstrated efficacy in a range of transformations including cross-coupling reactions, rearrangements, and polymerizations.[4][5][6][7] This guide will extrapolate from these known systems to propose potential catalytic applications for metal complexes of 2-Chloro-2-(hydroxyimino)acetic acid and provide detailed, albeit prospective, protocols for their investigation.

Proposed Catalytic Applications and Mechanistic Insights

Based on the established catalytic activity of metal complexes with related oxime and carboxylate ligands, we propose the following areas of investigation for complexes of 2-Chloro-2-(hydroxyimino)acetic acid.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium complexes bearing oxime-containing ligands have been successfully employed as catalysts in various cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions.[4][5] The oxime ligand can stabilize the palladium center and facilitate the elementary steps of the catalytic cycle, including oxidative addition and reductive elimination.

Proposed Application: A palladium(II) complex of 2-Chloro-2-(hydroxyimino)acetic acid could serve as a pre-catalyst for Suzuki-Miyaura coupling reactions between aryl halides and boronic acids. The carboxylic acid moiety might enhance the solubility and stability of the complex in polar solvents.

Workflow for Proposed Palladium-Catalyzed Suzuki-Miyaura Coupling:

Caption: Proposed cycle for Ru-catalyzed transfer hydrogenation of ketones.

Copper-Catalyzed Oxidation Reactions

Copper complexes with oxime-containing ligands have been investigated for their catalytic activity in oxidation reactions, such as catecholase activity, which involves the oxidation of catechols to quinones. [8][9]The redox properties of the copper center, modulated by the ligand environment, are crucial for this type of catalysis.

Proposed Application: A copper(II) complex of 2-Chloro-2-(hydroxyimino)acetic acid could be explored as a catalyst for the aerobic oxidation of phenols or alcohols. The electron-withdrawing nature of the chloro-substituted ligand might enhance the oxidative potential of the copper center.

Experimental Protocols

The following protocols are proposed as a starting point for the synthesis and catalytic testing of metal complexes with 2-Chloro-2-(hydroxyimino)acetic acid. Note: These are hypothetical protocols and will likely require optimization.

Synthesis of the Ligand: 2-Chloro-2-(hydroxyimino)acetic acid

This protocol is adapted from known procedures for the synthesis of related compounds. [1][10] Materials:

• Glycine ethyl ester hydrochloride

• Concentrated Hydrochloric Acid (HCl)

• Sodium nitrite (NaNO₂)

• Water

• Diethyl ether

• Brine solution

• Sodium Hydroxide (NaOH) for hydrolysis

Procedure:

• Diazotization and Chlorination:

  • Dissolve glycine ethyl ester hydrochloride (1 equivalent) in water and add concentrated HCl.

  • Cool the solution to -5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (2 equivalents) in water, keeping the temperature below 0 °C.

  • Stir the reaction mixture at 0 °C for 1 hour.

• Extraction:

  • Add brine solution to the reaction mixture.

  • Extract the product, (Z)-ethyl 2-chloro-2-(hydroxyimino)acetate, with diethyl ether.

  • Dry the combined organic layers over anhydrous sodium sulfate and evaporate the solvent under reduced pressure. [10]3. Hydrolysis:

  • Dissolve the crude ethyl ester in a solution of NaOH (1.1 equivalents) in water/ethanol.

  • Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

  • Acidify the solution with cold, dilute HCl to precipitate the 2-Chloro-2-(hydroxyimino)acetic acid.

  • Filter the solid, wash with cold water, and dry under vacuum.

Protocol for Synthesis of a Palladium(II) Complex

Materials:

• Palladium(II) acetate [Pd(OAc)₂]

• 2-Chloro-2-(hydroxyimino)acetic acid (Ligand, L)

• Tetrahydrofuran (THF), anhydrous

• Hexane, anhydrous

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve Pd(OAc)₂ (1 equivalent) in anhydrous THF.

• In a separate flask, dissolve 2-Chloro-2-(hydroxyimino)acetic acid (2.2 equivalents) in anhydrous THF.

• Slowly add the ligand solution to the palladium acetate solution at room temperature with stirring.

• Stir the reaction mixture at room temperature for 24 hours.

• Reduce the solvent volume under vacuum.

• Add anhydrous hexane to precipitate the complex.

• Filter the solid, wash with hexane, and dry under vacuum to yield the [Pd(L)₂(OAc)₂] complex.

• Characterize the complex using appropriate analytical techniques (e.g., FT-IR, NMR, Elemental Analysis).

Protocol for a Trial Suzuki-Miyaura Coupling Reaction

Materials:

• Aryl bromide (e.g., 4-bromotoluene, 1 mmol)

• Arylboronic acid (e.g., phenylboronic acid, 1.2 mmol)

• Potassium carbonate (K₂CO₃, 2 mmol)

• [Pd(L)₂(OAc)₂] complex (0.01 mmol, 1 mol%)

• Solvent mixture (e.g., Dioxane/Water 4:1, 5 mL)

Procedure:

• To a reaction vial, add the aryl bromide, arylboronic acid, potassium carbonate, and the palladium complex.

• Add the dioxane/water solvent mixture.

• Seal the vial and heat the reaction mixture at 80-100 °C with stirring for the desired time (e.g., 12-24 hours), monitoring the reaction progress by GC-MS or TLC.

• After completion, cool the reaction to room temperature.

• Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Data Presentation: Hypothetical Catalytic Performance

The following table presents hypothetical data for the proposed Suzuki-Miyaura coupling reaction to illustrate how results could be tabulated and compared.

Entry	Aryl Halide	Arylboronic Acid	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	1.0	80	24	85
2	4-Chloroanisole	Phenylboronic acid	1.0	100	24	65
3	1-Iodonaphthalene	4-Methoxyphenylboronic acid	0.5	80	12	92
4	4-Bromotoluene	Phenylboronic acid	0.1	100	24	78

Conclusion

While the catalytic applications of metal complexes with 2-Chloro-2-(hydroxyimino)acetic acid are yet to be extensively reported, the foundational principles of coordination chemistry and catalysis suggest significant potential. The protocols and applications proposed in this guide are intended to provide a robust starting point for researchers to explore this promising area. The unique electronic and steric properties imparted by the 2-Chloro-2-(hydroxyimino)acetic acid ligand may lead to the development of novel, highly efficient catalysts for a variety of organic transformations. Further research and experimental validation are encouraged to fully elucidate the catalytic capabilities of these systems.

References

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• R$)-limonene and their application in allylic alkylation of 1,3-dioxo compounds. (2022).
• Palladium(II) complexes with a phosphino-oxime ligand: synthesis, structure and applications to the catalytic rearrangement and dehydration of aldoximes - RUA. (2015).
• Oxime ligands: Organometallic synthesis and catalysis - Taylor & Francis. (2023).
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Application Notes &amp; Protocols: The Strategic Role of 2-Chloro-2-(hydroxyimino)acetic acid in Agrochemical Synthesis

Abstract

This technical guide provides an in-depth exploration of 2-chloro-2-(hydroxyimino)acetic acid and its ethyl ester, pivotal intermediates in the synthesis of modern agrochemicals. We dissect the unique chemical reactivity conferred by its oxime and chloro functional groups, which enables its use as a precursor for generating nitrile oxides in situ. This reactivity is central to constructing complex heterocyclic scaffolds, particularly isoxazolines, which form the core of numerous herbicides and fungicides. This document furnishes researchers and development professionals with a comprehensive understanding of its properties, safety protocols, reaction mechanisms, and detailed, field-proven experimental procedures for its application in agrochemical discovery and development.

Introduction: A Versatile Building Block for Crop Protection

2-Chloro-2-(hydroxyimino)acetic acid, and more commonly its ethyl ester derivative (Ethyl 2-chloro-2-(hydroxyimino)acetate), is a specialized organic compound valued as a strategic building block in synthetic chemistry.[1] Its structure features a unique combination of a chloro group and a hydroxyimino (oxime) moiety on an acetic acid backbone, making it a highly reactive and versatile precursor.[2]

The primary utility of this molecule in agrochemical synthesis stems from its ability to serve as a stable, convenient precursor to ethoxycarbonylformonitrile oxide. This highly reactive 1,3-dipole is generated in situ and readily participates in [3+2] cycloaddition reactions with various dipolarophiles (e.g., alkenes). This powerful transformation provides a direct and efficient route to isoxazoline and isoxazole heterocycles.[2][3] These five-membered rings are prominent toxophores in a variety of commercial pesticides, including herbicides and fungicides, valued for their metabolic stability and potent biological activity.[4][5]

Physicochemical Properties and Safety Data

A thorough understanding of the compound's properties is essential for its safe and effective use in a laboratory setting. The ethyl ester is the most commonly used form in synthesis.

Table 1: Key Physicochemical Properties of Ethyl 2-chloro-2-(hydroxyimino)acetate

Property	Value	Reference(s)
CAS Number	14337-43-0	[2][3][6]
Molecular Formula	C₄H₆ClNO₃	[2][6][7]
Molecular Weight	151.55 g/mol	[2][7]
Appearance	White to off-white crystalline solid/powder	[1][2]
Melting Point	70-76 °C (lit.)	[3][8]
Synonyms	Ethyl chloroximidoacetate, Chloro oxime	[2][6]
Solubility	Soluble in methanol and other common organic solvents	[2]
Storage	2-8°C, Keep refrigerated in a dry, well-ventilated place	[3][8][9]

Critical Safety & Handling Protocol

Hazard Statement: Ethyl 2-chloro-2-(hydroxyimino)acetate is hazardous. It is known to cause serious eye damage, skin irritation, and may cause allergic skin reactions or respiratory sensitization.[2][9] It is toxic if swallowed or inhaled. Strict adherence to the following protocol is mandatory.

Table 2: Mandatory Safety Procedures

Procedure	Protocol Detail	Reference(s)
Engineering Controls	Always handle this compound within a certified chemical fume hood to avoid inhalation of dust or vapors.	[9]
Personal Protective Equipment (PPE)	Wear nitrile gloves, a flame-resistant lab coat, and ANSI-approved safety goggles with side shields or a full-face shield.	[9][10]
Respiratory Protection	In case of inadequate ventilation or when handling large quantities, use an approved N95 dust mask or a respirator.	[9]
Handling	Avoid generating dust. Use non-sparking tools. Prevent contact with skin, eyes, and clothing. Wash hands thoroughly after handling.	[10][11]
Storage	Store in a tightly sealed container in a refrigerator (2-8°C). The storage area should be dry and well-ventilated. Store locked up.	[9][11]
Disposal	Dispose of contents and container to an approved hazardous waste disposal plant in accordance with local, state, and federal regulations.	[9]
First Aid: Eyes	Immediately rinse cautiously with water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.	[9]
First Aid: Skin	Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. If skin irritation or rash occurs, get medical advice.	[9]
First Aid: Inhalation	Remove person to fresh air and keep comfortable for breathing. If respiratory symptoms occur, call a POISON CENTER or doctor.	[9]
First Aid: Ingestion	Do NOT induce vomiting. Rinse mouth. Call a physician or poison control center immediately.	[9][12]

Core Application: Synthesis of Agrochemical Heterocycles

The principal application of ethyl 2-chloro-2-(hydroxyimino)acetate is its role as a nitrile oxide precursor for 1,3-dipolar cycloaddition reactions. This strategy is a cornerstone of modern synthetic chemistry for building the heterocyclic cores of many bioactive molecules.

The Causality of Reactivity: From Oxime to Nitrile Oxide

The synthetic power of this reagent lies in the ease with which it generates the transient, highly reactive species ethoxycarbonylformonitrile oxide .

• Deprotonation: The process is initiated by a mild base (e.g., triethylamine, sodium bicarbonate) which abstracts the acidic proton from the hydroxyl group of the oxime.

• Elimination: The resulting oximate anion undergoes a spontaneous elimination of the chloride ion (a good leaving group).

• Formation of the 1,3-Dipole: This elimination concertedly forms the nitrile oxide, a linear molecule with a 1,3-dipolar character, making it exceptionally reactive toward electron-rich or strained π-systems like alkenes.

This in situ generation is critical for experimental success. Nitrile oxides are generally unstable and cannot be isolated easily; generating them in the presence of the reaction partner (the dipolarophile) ensures they are consumed as they are formed, maximizing yield and minimizing side reactions.[1][3]

Workflow for Isoxazoline-Based Agrochemical Precursor Synthesis

The following diagram illustrates the logical workflow from the starting material to a core heterocyclic structure used in agrochemical development.

Caption: General workflow for synthesizing agrochemical precursors.

Target Agrochemical Classes

• Herbicides: The isoxazole ring system is a well-established toxophore in herbicides.[4] These compounds often function by inhibiting key plant enzymes, such as 4-hydroxyphenylpyruvate dioxygenase (HPPD). The synthesis pathway enabled by 2-chloro-2-(hydroxyimino)acetic acid provides a direct route to this critical scaffold.

• Fungicides: Many modern fungicides, particularly succinate dehydrogenase inhibitors (SDHIs), are based on heterocyclic structures.[13] The isoxazoline core can be a key component in these molecules, which disrupt the fungal respiratory chain, a vital energy-producing process.[14]

• Insecticides: While less direct, the resulting heterocyclic cores can be elaborated into compounds that target the insect nervous system, for example, by modulating GABA receptors or other ion channels.[15][16]

Detailed Experimental Protocols

The following protocols are provided as a guide for laboratory synthesis. All operations must be performed in a chemical fume hood with appropriate PPE.

Protocol 1: Synthesis of (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate

This protocol describes a common method for preparing the title compound from a readily available amino acid ester.[7]

Table 3: Reagents for Protocol 1

Reagent	MW ( g/mol )	Molar Eq.	Amount
Glycine ethyl ester HCl	139.57	1.0	2.0 g (14.3 mmol)
Concentrated HCl	36.46	-	1.2 mL
Sodium Nitrite (NaNO₂)	69.00	2.0	2.0 g (28.9 mmol)
Water (H₂O)	18.02	-	4.2 mL
Diethyl Ether (Et₂O)	74.12	-	As needed for extraction
Brine	-	-	As needed for washing

Step-by-Step Procedure:

• In a 50 mL round-bottom flask, dissolve glycine ethyl ester hydrochloride (2 g, 14.3 mmol) in water (3 mL).

• To this solution, add concentrated HCl (1.2 mL).

• Cool the reaction flask to -5 °C using an ice-salt bath.

• In a separate beaker, prepare two solutions of sodium nitrite, each containing 1 g (14.5 mmol) of NaNO₂ in 1.4 mL of water.

• Slowly add the first sodium nitrite solution to the reaction mixture, keeping the temperature at or below 0 °C. Stir for 10 minutes.

• Slowly add the second sodium nitrite solution, again maintaining the temperature at 0 °C.

• Continue stirring the mixture at 0 °C for 45 minutes. Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding a saturated brine solution.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure.

• The resulting product, (Z)-ethyl 2-chloro-2-(hydroxyimino)acetate, is often obtained in sufficient purity (yields typically around 76%) to be used directly in the next step without further purification.[7]

Protocol 2: In Situ Generation of Nitrile Oxide and Synthesis of an Isoxazoline Precursor

This protocol demonstrates the core application of the title compound in a [3+2] cycloaddition reaction with a model alkene (e.g., styrene).

Table 4: Reagents for Protocol 2

Reagent	MW ( g/mol )	Molar Eq.	Amount
Ethyl 2-chloro-2-(hydroxyimino)acetate	151.55	1.0	1.52 g (10 mmol)
Styrene	104.15	1.2	1.25 g (12 mmol)
Triethylamine (Et₃N)	101.19	1.1	1.11 g (11 mmol)
Dichloromethane (DCM)	84.93	-	50 mL

Step-by-Step Procedure:

• To a 100 mL oven-dried, three-necked flask equipped with a magnetic stirrer and a dropping funnel, add ethyl 2-chloro-2-(hydroxyimino)acetate (1.52 g, 10 mmol) and styrene (1.25 g, 12 mmol).

• Dissolve the solids in dichloromethane (50 mL).

• Cool the reaction mixture to 0 °C in an ice bath.

• Charge the dropping funnel with a solution of triethylamine (1.11 g, 11 mmol) in 10 mL of dichloromethane.

• Add the triethylamine solution dropwise to the reaction mixture over 30 minutes. Causality Check: Slow addition is crucial to control the concentration of the transient nitrile oxide, preventing dimerization and other side reactions.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress using TLC or LC-MS until the starting oxime is consumed.

• Upon completion, wash the reaction mixture with water (2 x 25 mL) and then with brine (1 x 25 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure isoxazoline product (ethyl 5-phenyl-4,5-dihydroisoxazole-3-carboxylate).

Logical Relationship Diagram

The following diagram outlines the key chemical transformations and relationships in the synthesis of agrochemical precursors.

Caption: Relationship between precursor synthesis and final product.

Conclusion

2-Chloro-2-(hydroxyimino)acetic acid and its ethyl ester are not merely reagents but strategic tools in the rational design of agrochemicals. Their ability to cleanly generate reactive nitrile oxides in situ provides an elegant and powerful method for constructing the heterocyclic cores that are essential for the biological activity of many modern herbicides and fungicides. The protocols and safety information detailed herein are designed to empower researchers to leverage this versatile chemistry, fostering innovation in the vital field of crop protection.

References

• Smolecule. (2024, August 10). 2-Chloro-2-(hydroxyimino)acetic acid.
• Fisher Scientific. (2009, June 15). SAFETY DATA SHEET - Ethyl 2-chloro-2-(hydroxyimino)
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - Ethyl 2-chloro-2-(hydroxyimino)
• Tokyo Chemical Industry. (2025, May 21).
• Thermo Fisher Scientific. (n.d.).

• LookChem. (n.d.). Cas 14337-43-0, 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Ethyl 2-chloro-2-(hydroxyimino)
• ECHEMI. (2019, July 15). 2-(2-Chloroethoxy)
• Sigma-Aldrich. (n.d.). Ethyl 2-chloro-2-(hydroxyimino)
• BenchChem. (2025). Application Notes and Protocols: (Z)-2-(hydroxyimino)acetic acid in Organic Synthesis.
• Google Patents. (n.d.). CN116102454A - Preparation method of 2-(hydroxyimino) acetic acid.
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• Fisher Scientific. (n.d.). Ethyl 2-Chloro-2-(hydroxyimino)
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• PubChem. (n.d.). 2-Chloro-2-hydroxyiminoacetic acid ethyl ester. Retrieved from [Link]

• Marey, T., & Person, M. (2023, July 5). Arylcyanomethylenequinone Oximes: An Overview of Synthesis, Chemical Transformations, and Biological Activity. Molecules.
• MDPI. (2000, September 5). Synthesis and Fungicidal Activity of 2-Imino-3-(4-arylthiazol-2-yl)
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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Chloro-2-(hydroxyimino)acetic Acid

Welcome to the technical support center for the synthesis of 2-Chloro-2-(hydroxyimino)acetic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. We will delve into the causality behind procedural steps, offering field-proven insights to ensure robust and reproducible outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of 2-Chloro-2-(hydroxyimino)acetic acid and its common intermediate, (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate.

Q1: What are the primary synthetic routes to 2-Chloro-2-(hydroxyimino)acetic acid?

A1: There are two predominant methods for synthesizing this compound.

• Route A: Nitrosation and Hydrolysis. The most common and often higher-yielding approach involves a two-step process. First, an appropriate acetic acid derivative, such as ethyl chloroacetate, is subjected to nitrosation to form an ethyl ester intermediate, (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate.[1] This intermediate is then hydrolyzed under acidic or basic conditions to yield the final 2-Chloro-2-(hydroxyimino)acetic acid.[2][3]

• Route B: Oximation of Chloroacetaldehyde. A more direct method involves the reaction of chloroacetaldehyde hydrate with hydroxylamine hydrochloride in an aqueous solution.[4][5] While straightforward, optimizing yields can sometimes be challenging depending on reaction control and purification.

Q2: Why is the synthesis often performed via the ethyl ester intermediate?

A2: Synthesizing the ethyl ester, (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate, as an intermediate offers several practical advantages. The ester is typically a solid with a defined melting point (70-76 °C), making it easier to handle, purify by recrystallization, and store compared to the free acid.[6] It is generally more soluble in common organic solvents, which simplifies extraction and workup procedures.[1] In many cases, the crude ester is stable enough to be carried forward to the next step without extensive purification, improving overall process efficiency.[7]

Q3: What are the critical safety precautions for this synthesis?

A3: The reagents and products involved in this synthesis are hazardous and require careful handling in a well-ventilated chemical fume hood.[8]

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat.[9]

• Reagent Hazards:

  • Ethyl 2-chloro-2-(hydroxyimino)acetate: Causes serious eye damage, skin irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[6][10]

  • Acids (HCl, Acetic Acid): Corrosive and can cause severe skin burns and eye damage.[9][11]

  • Sodium Nitrite: An oxidizer that is toxic if swallowed.

• Reaction Hazards: The reaction can release toxic gases such as nitrogen oxides and hydrogen chloride.[8] Always conduct the synthesis in a fume hood.

• Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Q4: What is the mechanistic role of sodium nitrite and acid in the reaction?

A4: The combination of sodium nitrite (NaNO₂) and an acid (like HCl or acetic acid) is crucial for the in situ generation of nitrous acid (HNO₂), which is the active nitrosating agent.[12] The acid protonates the nitrite ion, forming nitrous acid, which then reacts with the enol form of the starting ester to introduce the hydroxyimino (=N-OH) group. Precise control over the pH is critical; an environment that is too acidic can cause decomposition of the product, while an insufficiently acidic medium will result in inefficient formation of nitrous acid.[12]

Section 2: Troubleshooting Guide for Low Yield

Low yield is the most common issue encountered in this synthesis. This guide provides a systematic approach to identifying and resolving the root causes.

Troubleshooting Workflow

Below is a logical workflow to diagnose potential issues leading to poor yields in your synthesis.

Caption: Two-step synthesis of the target acid via its ethyl ester.

Protocol 1: Synthesis of (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate

This protocol is adapted from a common method for the nitrosation of active methylene compounds. [7] Materials:

• Glycine ethyl ester hydrochloride (or ethyl chloroacetate)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Water (deionized)

• Diethyl ether (or Ethyl Acetate)

• Brine solution, cold

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• In a three-necked flask equipped with a mechanical stirrer and an internal thermometer, dissolve glycine ethyl ester hydrochloride (e.g., 14 mmol) in water (3 mL).

• Add concentrated HCl (1.2 mL) to the solution.

• Cool the reaction flask in an ice/salt bath to an internal temperature of -5 °C.

• In a separate beaker, prepare a solution of sodium nitrite (e.g., 14 mmol) in water (1.4 mL).

• Slowly add the sodium nitrite solution dropwise to the stirred reaction mixture, ensuring the internal temperature does not rise above 0 °C.

• After the initial addition, stir the mixture at 0 °C for 10 minutes.

• Prepare and add a second solution of sodium nitrite (14 mmol in 1.4 mL water) in the same controlled manner.

• Continue stirring the resulting mixture at 0 °C for 45-60 minutes. Monitor the reaction progress by TLC.

• Once the reaction is complete, add cold brine solution to the mixture.

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Combine the organic layers, wash with cold brine, and dry over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure at a low temperature (<30°C). The resulting (Z)-ethyl 2-chloro-2-(hydroxyimino)acetate can often be used in the next step without further purification. [7]A typical yield is around 76%. [7]

Protocol 2: Hydrolysis to 2-Chloro-2-(hydroxyimino)acetic acid

This is a general acid-catalyzed ester hydrolysis protocol. [3][13] Materials:

• (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate

• 6 M Hydrochloric Acid (HCl)

• Water (deionized)

Procedure:

• Combine the crude (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate with 6 M HCl in a round-bottom flask.

• Heat the mixture to a gentle reflux (or maintain at a moderately elevated temperature, e.g., 50-60°C) and stir.

• Monitor the disappearance of the starting material by TLC (this may take several hours).

• Once the hydrolysis is complete, cool the reaction mixture to room temperature, and then further cool in an ice bath.

• The product, 2-Chloro-2-(hydroxyimino)acetic acid, should precipitate as a crystalline solid.

• Collect the solid by vacuum filtration.

• Wash the collected solid with a small amount of ice-cold water to remove residual HCl and other water-soluble impurities.

• Dry the product under vacuum to obtain the final acid.

Section 4: Optimizing Reaction Conditions

The yield and purity of 2-Chloro-2-(hydroxyimino)acetic acid are highly dependent on reaction parameters. The table below summarizes the impact of key variables.

Parameter	Condition A (Standard)	Condition B (Alternative)	Expected Outcome & Rationale
Acid Catalyst	Hydrochloric Acid (HCl)	Acetic Acid	Rationale: HCl is a strong acid, ensuring rapid formation of nitrous acid. However, it can also promote product decomposition. [12]Acetic acid provides a milder acidic environment, which can reduce byproduct formation and improve the stability of the final product, potentially increasing the isolated yield. [14]
Temperature	-5 to 0 °C	5 to 10 °C	Rationale: The standard low temperature is critical for the stability of the nitrosating agent (HNO₂). [7]Running the reaction at a slightly elevated temperature might increase the reaction rate but significantly risks lower yields due to the rapid decomposition of both HNO₂ and the product.
Solvent	Water	Water/Methanol Co-solvent	Rationale: Water is the standard solvent for the nitrosation step. [7]Adding a co-solvent like methanol could improve the solubility of organic starting materials but may also affect the reaction rate and product isolation. This should be explored empirically.
Reaction Time	1 hour	3 hours	Rationale: Extending the reaction time can help drive the reaction to completion, especially if low temperatures are used which slow down the kinetics. Reaction progress should always be monitored (e.g., by TLC) to determine the optimal time and avoid potential product degradation over extended periods. [12]

References

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved February 17, 2026, from [Link]

• PubChem. (n.d.). Ethyl 2-chloro-2-(hydroxyimino)acetate. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). Proposed mechanism for the formation of 5 from ethyl 2-chloro-2-(hydroxyimino)acetate 3. Retrieved February 17, 2026, from [Link]

• Google Patents. (n.d.). EP0102687A2 - Process for the preparation of a 4-halo-2-hydroxyimino-acetoacetic acid ester.
• Google Patents. (n.d.). CN116102454A - Preparation method of 2-(hydroxyimino) acetic acid.

• McGraw Hill's AccessScience. (n.d.). Hydrolysis. Retrieved February 17, 2026, from [Link]

• RSC Publishing. (n.d.). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism. Retrieved February 17, 2026, from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Buy 2-Chloro-2-(hydroxyimino)acetic acid [smolecule.com]
• 3. Hydrolysis | McGraw Hill's AccessScience [accessscience.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN116102454A - Preparation method of 2- (hydroxyimino) acetic acid - Google Patents [patents.google.com]
• 6. 氯代肟基乙酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. uwm.edu [uwm.edu]
• 10. Ethyl 2-chloro-2-(hydroxyimino)acetate | C4H6ClNO3 | CID 6399471 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. merckmillipore.com [merckmillipore.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 14. EP0102687A2 - Process for the preparation of a 4-halo-2-hydroxyimino-acetoacetic acid ester - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Chloro-2-(hydroxyimino)acetic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-Chloro-2-(hydroxyimino)acetic acid and its common precursor, Ethyl 2-chloro-2-(hydroxyimino)acetate. This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and mitigate the formation of unwanted side products.

Section 1: Core Synthesis Pathway and Mechanistic Overview

The synthesis of 2-Chloro-2-(hydroxyimino)acetic acid is most commonly achieved via a two-step process: first, the preparation of the ethyl ester intermediate, followed by its hydrolysis. The initial step involves the nitrosation and chlorination of an ethyl acetate derivative. A frequent starting material is ethyl aminoacetate (glycine ethyl ester), which undergoes reaction with sodium nitrite in the presence of hydrochloric acid.[1]

The core of this transformation lies in the in situ generation of nitrous acid (HNO₂) from sodium nitrite and a strong acid. This is followed by a complex sequence that results in the final oxime product. The temperature must be strictly controlled (typically -5 to 5 °C) as nitrous acid is unstable and the reaction can be exothermic.[2][3]

Reaction Workflow and Key Side Reactions

The following diagram illustrates the primary synthesis route and the critical junctures where side reactions can occur, leading to impurities and reduced yields.

Caption: Main synthesis pathway and common side reactions.

Section 2: Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a direct question-and-answer format.

Question: Why is my yield of Ethyl 2-chloro-2-(hydroxyimino)acetate unexpectedly low?

Answer: Low yields can stem from several factors:

• Inadequate Temperature Control: The reaction to form the diazonium intermediate is highly sensitive to temperature. If the temperature rises above 5 °C, the generated nitrous acid can decompose, and side reactions can accelerate. It is critical to use an efficient cooling bath (e.g., ice-salt) and ensure slow, portion-wise addition of the sodium nitrite solution.[2][3]

• Incorrect Stoichiometry: An insufficient amount of sodium nitrite or hydrochloric acid will lead to an incomplete reaction. Conversely, a large excess of sodium nitrite can lead to the formation of over-nitrosated byproducts.

• Premature Hydrolysis: During the aqueous workup, the ethyl ester product can hydrolyze back to the carboxylic acid, especially if the pH is not controlled or if the mixture is heated.[4] The extraction should be performed promptly after the reaction is complete.

• Mechanical Losses: The product is a solid.[5] Ensure complete transfer of solids and minimize losses during filtration and drying steps. The product can also be volatile to some extent, so avoid overly aggressive drying conditions.

Question: My reaction mixture or final product has a significant yellow or brown discoloration. What is the cause and how can I prevent it?

Answer: Discoloration is a common issue and typically points to the presence of impurities:

• Nitrogen Oxides (NOx): If the reaction temperature is too high, nitrous acid (HNO₂) can decompose into various nitrogen oxides, which are often colored (e.g., NO₂, a brown gas). Maintaining strict temperature control below 5 °C is the most effective preventative measure.

• Starting Material Impurities: Impurities in the initial ethyl glycinate or other reagents can carry through the synthesis and cause coloration. Always use reagents of a suitable purity grade.

• Product Degradation: The final product can be unstable and may decompose over time, especially when exposed to heat, light, or air.[6][7] It is recommended to store the product at a low temperature (2-8°C) and under an inert atmosphere if possible.[5][8]

Question: I see an unexpected peak in my NMR/LC-MS analysis. What are the likely culprits?

Answer: Several common impurities can arise from this synthesis. Refer to the table below for identification:

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Likely Origin
Ethyl Glycinate	C₄H₉NO₂	103.12	Unreacted starting material.
2-Chloro-2-(hydroxyimino)acetic acid	C₂H₂ClNO₃	123.50	Premature hydrolysis of the ethyl ester product during synthesis or workup.[4]
Ethyl 2,2-dichloroacetate	C₄H₆Cl₂O₂	157.00	Impurity from over-chlorination.
Dimer of ethoxycarbonylformonitrile oxide	C₈H₁₀N₂O₆	246.17	Formed by base-catalyzed elimination of HCl from the product, followed by dimerization.[8]

To mitigate these, ensure complete reaction through monitoring (e.g., TLC), control the reaction pH and temperature to prevent hydrolysis, and use appropriate purification methods like recrystallization.[9]

Section 3: Frequently Asked Questions (FAQs)

Question: What are the critical safety precautions for this synthesis?

Answer: This synthesis involves several hazards that require careful management:

• Reagent Toxicity: Handle concentrated hydrochloric acid and sodium nitrite with care in a well-ventilated fume hood.

• Product Hazards: The product, Ethyl 2-chloro-2-(hydroxyimino)acetate, is a known skin and respiratory irritant and can cause serious eye damage.[6][10] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Gas Evolution: The reaction can release toxic nitrogen oxides (NOx) and hydrogen chloride gas, especially if control is lost.[6] Proper ventilation is essential.

• Thermal Hazard: The nitrosation reaction can be exothermic. Slow addition of reagents and robust cooling are necessary to prevent a runaway reaction.

Question: What is the best method to purify the crude Ethyl 2-chloro-2-(hydroxyimino)acetate?

Answer: The purification strategy depends on the scale and the nature of the impurities.

• Extraction: A standard aqueous workup involving extraction with a suitable organic solvent like diethyl ether or ethyl acetate is the first step to separate the product from inorganic salts and water-soluble impurities.[1][2]

• Recrystallization: This is a highly effective method for removing many process-related impurities.[9] The choice of solvent is critical; suitable systems may include ethanol/water or ethyl acetate/hexanes.

• Washing/Slurrying: If the crude product is already a solid, washing it with cold water or a non-polar solvent can remove residual acids or non-polar impurities, respectively.

Question: How do I perform the final hydrolysis step to get the carboxylic acid?

Answer: The hydrolysis of the ethyl ester to the final acid can be achieved under either acidic or basic conditions.

• Acid-Catalyzed Hydrolysis: Refluxing the ester in an aqueous acidic solution (e.g., dilute HCl) will drive the equilibrium toward the carboxylic acid and ethanol.[4][11]

• Base-Catalyzed Saponification: Treating the ester with a stoichiometric amount of a base like sodium hydroxide, followed by an acidic workup to neutralize the carboxylate salt, is also effective. Caution: The hydroxyimino group can be sensitive to harsh conditions. It is advisable to start with mild conditions (e.g., lower temperatures) and monitor the reaction progress to avoid degradation of the desired product.

Section 4: Protocols and Data

Standard Protocol: Synthesis of Ethyl 2-chloro-2-(hydroxyimino)acetate

This protocol is adapted from established literature procedures.[1][2]

Materials:

• Glycine ester hydrochloride (1 eq.)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂) (2 eq.)

• Water (deionized)

• Diethyl ether or Ethyl Acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve glycine ester hydrochloride (e.g., 14 mmol) in water (e.g., 3 mL).

• Add concentrated HCl (e.g., 1.2 mL) to the solution.

• Cool the flask to -5 °C in an ice-salt bath.

• In a separate beaker, prepare a solution of sodium nitrite (e.g., 14 mmol) in water (e.g., 1.4 mL).

• Slowly add the sodium nitrite solution dropwise to the cooled reaction mixture, ensuring the internal temperature does not rise above 0 °C.

• Stir the mixture at 0 °C for 10 minutes.

• Prepare a second solution of sodium nitrite (e.g., 14 mmol) in water (e.g., 1.4 mL) and add it slowly to the reaction mixture, again maintaining the temperature at 0 °C.

• Continue stirring the resulting mixture at 0 °C for 45-60 minutes. Monitor the reaction by TLC.

• Once the reaction is complete, add a brine solution.

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether or ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude product.[2]

• Purify further by recrystallization if necessary.

Key Reaction Parameter Summary

Parameter	Recommended Value / Condition	Rationale & Key Insights
Temperature	-5 °C to 5 °C	Essential for the stability of nitrous acid and to prevent exothermic runaway and decomposition into NOx byproducts.[2]
Reagent Addition	Slow, dropwise/portion-wise	Prevents localized heating and accumulation of unreacted reagents, ensuring a controlled and safe reaction.
Stoichiometry (NaNO₂)	~2.0 - 2.1 equivalents	Ensures complete conversion of the starting material. A large excess can lead to unwanted side reactions.[1][2]
Solvent	Water	The reaction is typically performed in an aqueous acidic medium to facilitate the formation of nitrous acid.[3]
Workup	Prompt extraction with an organic solvent	Minimizes the risk of premature hydrolysis of the desired ethyl ester product.[4]

References

• Raymond, J. L., Detta, E., Alza, E., & Pericàs, M. A. (n.d.). Proposed mechanism for the formation of 5 from ethyl 2‐chloro‐2‐(hydroxyimino)acetate 3. ResearchGate. [Link]

• Google Patents. (n.d.). EP0102687A2 - Process for the preparation of a 4-halo-2-hydroxyimino-acetoacetic acid ester.
• Google Patents. (n.d.). CN116102454A - Preparation method of 2- (hydroxyimino) acetic acid.

• IntechOpen. (2018, February 19). HYDROLYSIS REACTIONS. [Link]

• PubChem. (n.d.). 2-Chloro-2-hydroxyiminoacetic acid ethyl ester. National Center for Biotechnology Information. [Link]

• European Medicines Agency. (2019, August 9). Q3C (R6) Step 5 - impurities: guideline for residual solvents. [Link]

• PMC. (n.d.). Synthesis and Characterization of Impurities in the Production Process of Lopinavir. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.).

• Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development. [Link]

• YouTube. (2020, March 29). The hydrolysis of ethyl acetate is a reaction of :. Doubtnut. [Link]

Sources

• 1. 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | 14337-43-0 [chemicalbook.com]
• 2. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. esisresearch.org [esisresearch.org]
• 5. Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0 [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. CN116102454A - Preparation method of 2- (hydroxyimino) acetic acid - Google Patents [patents.google.com]
• 8. Ethyl 2-chloro-2-(hydroxyimino)acetate 97 14337-43-0 [sigmaaldrich.com]
• 9. DSpace [cora.ucc.ie]
• 10. 2-Chloro-2-hydroxyiminoacetic acid ethyl ester | C4H6ClNO3 | CID 9576005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]

overcoming solubility issues with 2-Chloro-2-(hydroxyimino)acetic acid

This technical guide addresses the solubility, stability, and handling of 2-Chloro-2-(hydroxyimino)acetic acid (often referred to as Chloro-oximido acetic acid) and its common commercial derivative, the Ethyl Ester (Ethyl 2-chloro-2-(hydroxyimino)acetate).

Important Technical Distinction: In commercial catalogs and casual lab nomenclature, the term is frequently used interchangeably for both the Free Acid and the Ethyl Ester (CAS 14337-43-0). This guide addresses both, as "solubility issues" often stem from misidentifying which species is being handled.

Topic: Solubility, Stability, and Handling Protocols Support Tier: Level 3 (Senior Application Scientist)

⚠️ Safety & Hazard Warning (Critical)

• Lachrymator: This compound and its solutions are potent lachrymators (tear gas agents). Handle only in a functioning fume hood.

• Explosion Hazard:

  -Chloro oximes can undergo violent thermal decomposition. Never heat neat solids or concentrated solutions above 50°C.

• Skin Sensitizer: Direct contact may cause severe dermatitis. Double-gloving (Nitrile) is required.

Module 1: Identity & Solubility Matrix

The #1 cause of "solubility failure" is attempting to dissolve the Ester in water or the Free Acid in non-polar organics. Determine your exact compound before proceeding.

Quick Identification

Feature	Ethyl Ester (Commercial Standard)	Free Acid (Reactive Intermediate)
CAS	14337-43-0	35424-61-6 (or related salts)
Appearance	White/Off-white Crystalline Solid	Hygroscopic powder or in situ solution
Primary Use	Cefuroxime/Cephalosporin synthesis	Peptide coupling / Heterocycle synthesis
Solubility Profile	Lipophilic (Organics)	Hydrophilic (Polar/Aqueous)

Solubility Troubleshooting Matrix

Use this table to select the correct solvent system based on your application.

Solvent Class	Suitability (Ester)	Suitability (Acid)	Technical Notes
Chlorinated (DCM, Chloroform)	Excellent	Poor	Best for extraction of the Ester. Avoid for the Acid due to precipitation.
Polar Aprotic (DMF, DMSO)	Good	Good	Warning: DMSO can accelerate decomposition if heated. Use DMF for coupling reactions.
Alcohols (MeOH, EtOH)	Excellent	Good	Ideal for stock solutions. Caution: Transesterification of the Ester can occur upon prolonged storage.
Ethers (THF, MTBE)	Good	Moderate	THF is the preferred solvent for reactions requiring anhydrous conditions.
Water / Buffer	Insoluble	Soluble	The Ester will not dissolve in water without hydrolysis. The Acid dissolves but is unstable at pH > 5.

Module 2: Troubleshooting Protocols (FAQ)

Issue 1: "The solid won't dissolve in my aqueous buffer."

Diagnosis: You are likely working with the Ethyl Ester (CAS 14337-43-0), which is hydrophobic. Solution:

• Co-solvent Method: Dissolve the solid in a minimal volume of DMSO or Methanol first (10% of final volume), then slowly add the aqueous buffer while vortexing.

• Switch Reagent: If an aqueous phase is strictly required (e.g., biological assay), you must hydrolyze the ester first (see Protocol B) or purchase the salt form of the acid.

Issue 2: "The solution turned yellow/orange and cloudy."

Diagnosis: Decomposition via HCl Elimination. The

-chloro oxime motif is unstable in basic conditions. It eliminates HCl to form a transient Nitrile Oxide , which then dimerizes to a furoxan (often yellow/orange) or polymerizes. Solution:

• Check pH: Ensure your solvent pH is < 5.0.

• Avoid Bases: Do not use basic amines (TEA, DIPEA) until the exact moment of reaction.

• Temperature: Keep solutions on ice (0–4°C). Decomposition accelerates rapidly > 25°C.

Issue 3: "HPLC shows two peaks for a pure standard."

Diagnosis: E/Z Isomerization. Oximes exist as Syn (Z) and Anti (E) isomers. In solution, they exist in equilibrium. Solution:

• Do not purify: This is an equilibrium state, not an impurity.

• Integrate Together: For purity calculations, sum the area of both peaks.

• Reference Check: The Syn isomer is usually the biologically active form for cephalosporins, but they interconvert in solution.

Module 3: Visualization & Logic Flows

Diagram 1: Solubilization Decision Tree

Use this workflow to determine the correct handling procedure.

Caption: Decision tree for selecting the appropriate solvent system based on chemical identity (Ester vs. Acid) and application.

Diagram 2: Decomposition Pathway (The "Yellowing" Effect)

Understanding why solubility appears to fail (precipitation of byproducts).

Caption: Mechanism of decomposition. Solubility 'issues' are often actually stability failures caused by basic pH or heat.

Module 4: Step-by-Step Protocols

Protocol A: Preparation of a Stable Stock Solution (HPLC/Assay)

Target Concentration: 10 mM | Stability: 24 Hours at 4°C

• Weighing: Weigh the target amount of Ethyl Ester into a glass vial. Do not use plastic weighing boats if possible, as static can scatter the fine powder.

• Primary Solubilization: Add Acetonitrile (MeCN) or Methanol to reach 50% of the final volume.

  • Why? The ester dissolves instantly in MeCN.

• Sonication: Sonicate for 30 seconds. The solution should be strictly colorless.

• Dilution: Dilute to volume with 0.1% Formic Acid in Water .

  • Why? The acid acts as a stabilizer. Neutral water may induce slow hydrolysis.

• Storage: Store in an amber vial at 4°C. Discard if a yellow tint appears.

Protocol B: Controlled Hydrolysis (Generating the Acid in situ)

Use this if you have the Ester but need the Acid for a reaction.

• Dissolve 1 eq. of Ethyl Ester in Ethanol (5 mL/g).

• Cool to 0°C in an ice bath.

• Add 1.05 eq. of NaOH (1M aqueous solution) dropwise over 20 minutes.

  • Critical: Do not add base quickly. Localized high pH causes decomposition.

• Stir for 1 hour at 0°C.

• Acidify immediately with 1M HCl to pH 2-3.

• Extract with Ethyl Acetate or use the aqueous phase immediately.

References

• PubChem. (n.d.).[1] Ethyl 2-chloro-2-(hydroxyimino)acetate (Compound Summary). National Library of Medicine. Retrieved from [Link]

Sources

• 1. 2-Chloro-2-hydroxyiminoacetic acid ethyl ester | C4H6ClNO3 | CID 9576005 - PubChem [pubchem.ncbi.nlm.nih.gov]

troubleshooting guide for reactions involving 2-Chloro-2-(hydroxyimino)acetic acid

The following technical support guide is designed for researchers and process chemists working with 2-Chloro-2-(hydroxyimino)acetic acid (also known as Chloroximidoacetic acid or α-Chloro-α-oximinoacetic acid). This compound is a critical, albeit unstable, intermediate often used in the synthesis of β-lactam antibiotics (e.g., Cefixime, Cefdinir) and various heterocyclic building blocks.

Current Status: Operational

Subject: Troubleshooting Reaction Failures, Instability, and Isomerization Issues Ticket Priority: High (Due to thermal instability risks)

Compound Profile & Critical Safety Notice

Before proceeding with troubleshooting, verify the identity of your starting material. A common source of experimental failure is the confusion between the free acid and its ethyl ester.

Property	2-Chloro-2-(hydroxyimino)acetic Acid (Free Acid)	Ethyl 2-chloro-2-(hydroxyimino)acetate (Ethyl Ester)
Structure	Cl-C(=N-OH)-COOH	Cl-C(=N-OH)-COOCH2CH3
CAS No.	Not commonly isolated (often generated in situ)	14337-43-0
State	Unstable solid / Transient intermediate	Stable white crystalline solid
Primary Risk	Spontaneous Decarboxylation (Exothermic)	Hydrolysis to acid; Skin sensitizer
Solubility	Water, Polar organic solvents (MeOH, DMF)	Organic solvents (EtOAc, DCM), limited water solubility

⚠️ SAFETY WARNING: The free acid is prone to thermal runaway via decarboxylation, releasing toxic gases (e.g., cyanogen chloride or chloroformaldoxime derivatives). Do not heat the isolated free acid above 40°C. Always maintain in solution or use immediately upon generation.

Interactive Troubleshooting Guide

Issue A: Low Yield in Thiazole Synthesis (Hantzsch Reaction)

Context: You are reacting the acid (or ester) with thiourea to form a 2-aminothiazole derivative (e.g., for Cefixime side-chain synthesis).

Symptom: The reaction mixture turns dark/tarry, and yield is <40%.

Potential Cause	Diagnostic Question	Corrective Action
Decarboxylation	Did you heat the reaction mixture rapidly (>50°C) at the start?	Step-wise Heating: Initiate the reaction at 0–5°C to allow the initial nucleophilic attack (S-alkylation). Only heat to reflux after the intermediate has formed (usually 1-2 hours).
Hydrolysis of Chlorine	Is the solvent system aqueous or highly basic?	Switch Solvents: Use anhydrous ethanol or methanol. Water promotes the displacement of -Cl by -OH, yielding the inactive glyoxylic acid oxime.
Wrong pH	Did you add a base (e.g., NaHCO3) at the start?	Buffer Control: The reaction generates HCl. While a base is needed to drive the reaction to completion, adding it too early can degrade the chloro-oxime. Add base dropwise or use a buffered system (pH 4–5).

Issue B: Product Isolation Failure (Oily Residue)

Context: After the reaction, you cannot crystallize the expected thiazole product.

Symptom: Product remains an oil or sticky gum.

• Root Cause 1: Ester vs. Acid Confusion.

  • If you started with the Ethyl Ester (CAS 14337-43-0) and expected the Acid product directly, you missed the hydrolysis step. The thiazole ester is often an oil or low-melting solid.

  • Fix: Perform a controlled hydrolysis (NaOH/MeOH, then acidify to pH 2.5) to precipitate the carboxylic acid form.

• Root Cause 2: Z/E Isomer Mixtures.

  • The oxime group can exist as Syn (Z) or Anti (E) isomers. Mixtures often prevent crystallization.

  • Fix: Recrystallize from water/ethanol. The Syn-isomer is typically less soluble and thermodynamically favored in specific acidic conditions.

Issue C: Inconsistent Biological Activity (Isomerism)

Context: The final antibiotic shows low potency.

• Mechanism: The biological activity of cephalosporins strictly requires the Z-isomer (Syn-isomer) of the alkoxyimino/hydroxyimino group. The E-isomer is inactive.

• Troubleshooting:

  • Check HPLC: Run a method capable of resolving Z/E isomers (e.g., C18 column, Phosphate buffer/MeOH gradient).

  • Isomerization Protocol: If the E-isomer is dominant, treat the solution with HCl/Dioxane or AlCl3 (Lewis acid catalysis) to equilibrate the mixture towards the thermodynamically stable Z-form (often >95% Z).

Visualizing the Reaction Pathways

The following diagram illustrates the critical pathways, including the desired thiazole synthesis and the competing decomposition routes.

Figure 1: Reaction logic flow for 2-Chloro-2-(hydroxyimino)acetic acid. Green path indicates the desired synthesis; red paths indicate failure modes.

Frequently Asked Questions (FAQs)

Q: Can I store the free acid (2-Chloro-2-(hydroxyimino)acetic acid) for long periods? A: No. The free acid is chemically unstable and prone to decarboxylation. It is strongly recommended to:

• Store the stable Ethyl Ester precursor (CAS 14337-43-0).

• Generate the acid in situ via hydrolysis immediately before use.

• If isolation is necessary, store at -20°C under inert gas (Argon) and use within 24 hours.

Q: Why does the reaction mixture smell like cyanide or almonds? A: Evacuate immediately. This indicates the formation of Cyanogen Chloride (Cl-CN) or volatile nitriles due to thermal decomposition or incorrect pH handling. Ensure all reactions are performed in a well-ventilated fume hood with a caustic scrubber trap.

Q: How do I convert the E-isomer to the Z-isomer? A: The Z-isomer (Syn) is usually favored by hydrogen bonding in the free acid form.

• Protocol: Dissolve the crude mixture in aqueous HCl (pH ~1-2). Stir at room temperature for 2-4 hours. The Z-isomer often precipitates out due to lower solubility, driving the equilibrium.

References

• Google Patents. (2000). Synthesis of haloformimine compounds (US6207863B1).

• National Center for Biotechnology Information . (2024). PubChem Compound Summary for CID 9570034 (Ethyl 2-chloro-2-(hydroxyimino)acetate). Retrieved from [Link]

• ScienceDirect . (n.d.). Hantzsch Thiazole Synthesis: General Mechanisms. Retrieved from [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 2-Chloro-2-(hydroxyimino)acetic Acid

This guide provides a comprehensive review and comparison of the primary synthetic methodologies for producing 2-Chloro-2-(hydroxyimino)acetic acid and its corresponding ethyl ester, a crucial intermediate in pharmaceutical and fine chemical synthesis. We will delve into the mechanistic underpinnings, operational protocols, and performance metrics of each route to provide researchers, chemists, and process development professionals with a clear, data-driven framework for selecting the optimal synthesis strategy.

Introduction: The Significance of 2-Chloro-2-(hydroxyimino)acetic Acid

2-Chloro-2-(hydroxyimino)acetic acid and its esters are highly valuable building blocks in organic synthesis. The ethyl ester, in particular, serves as a key precursor for a variety of heterocyclic compounds and complex molecules.[1] Its applications include:

• Pharmaceutical Synthesis: It is instrumental in the preparation of chiral amino acids and Δ2-isoxazolines.[2] Derivatives have been investigated as potential agonists for glutamate receptors, indicating applications in neuropharmacology.[1]

• Agrochemicals: The structural motif is found in various pesticides and herbicides.

• Reagent in Organic Chemistry: It is used to generate ethoxycarbonylformonitrile oxide in situ, a reactive 1,3-dipole used in cycloaddition reactions.[2]

Given its utility, the efficient and scalable synthesis of this compound is of considerable interest. This guide will compare the most prevalent synthetic routes, evaluating them based on yield, reaction conditions, starting material accessibility, and overall process efficiency.

Overview of Synthetic Strategies

The synthesis of 2-Chloro-2-(hydroxyimino)acetic acid or its ethyl ester can be broadly categorized into two strategic approaches, which are visualized in the workflow diagram below.

Caption: Primary synthetic strategies to 2-Chloro-2-(hydroxyimino)acetic acid.

The routes primarily differ in their starting materials and whether the chlorine atom is introduced directly or in a subsequent step after the formation of the hydroxyimino group.

Route 1: Direct Chloro-Oximation of Glycine Ethyl Ester

This method is a direct, one-pot synthesis that converts an amino group into a chloro group while simultaneously forming the oxime. It is mechanistically related to the Sandmeyer reaction.

Causality and Mechanistic Insights

The reaction proceeds via the diazotization of the amino group on glycine ethyl ester using sodium nitrite in an acidic medium (hydrochloric acid). The resulting diazonium salt is unstable and, in the presence of excess chloride ions and the nitrosating agent, undergoes a substitution reaction to yield the final chloro-oxime product. The choice of low temperature (-5 to 0 °C) is critical to control the stability of the diazonium intermediate and prevent side reactions.

Experimental Protocol: Synthesis of (Z)-Ethyl 2-chloro-2-(hydroxyimino)acetate[4]

• Preparation: Dissolve glycine ester hydrochloride (14 mmol) in 3 mL of water and add 1.2 mL of concentrated HCl.

• Cooling: Cool the solution to -5 °C in an ice-salt bath.

• Diazotization: Slowly add a solution of sodium nitrite (14 mmol) in 1.4 mL of water while maintaining the temperature below 0 °C. Stir for 10 minutes.

• Second Addition: Add another equivalent of sodium nitrite (14 mmol) in 1.4 mL of water and continue stirring at 0 °C for 45 minutes.

• Work-up: Add a brine solution to the reaction mixture.

• Extraction: Extract the product with diethyl ether.

• Isolation: Dry the combined organic layers and evaporate the solvent under reduced pressure to yield the product.

Performance Data

Parameter	Value	Source
Starting Material	Glycine ethyl ester HCl	[3]
Key Reagents	Sodium Nitrite, HCl	[2][3]
Reaction Time	~1 hour	[2][3]
Temperature	-5 to 0 °C	[3]
Yield	20% to 76%	[2][3]
Purity	Often used directly without further purification	[3]

Trustworthiness & Discussion

This route is attractive due to its directness. However, the reported yields vary significantly (from 20% to 76%), suggesting that the reaction is highly sensitive to conditions such as temperature control and the rate of addition of reagents.[2][3] The use of multiple equivalents of sodium nitrite is necessary for both diazotization and the subsequent conversion. The main advantage is the ready availability of the starting material and the single-step nature of the transformation. The primary drawback is the potential for inconsistent yields and the handling of diazonium intermediates.

Route 2: Oximation Followed by Chlorination

This two-step strategy first creates the C=N-OH (oxime) bond and then introduces the chlorine atom. This approach can start from either glyoxylic acid or chloral hydrate to form the common intermediate, (Z)-2-(hydroxyimino)acetic acid (also known as glyoxylic acid oxime).

Sources

• 1. Buy 2-Chloro-2-(hydroxyimino)acetic acid [smolecule.com]
• 2. 2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | 14337-43-0 [chemicalbook.com]
• 3. (Z)-Ethyl 2-chloro-2-(hydroxyiMino)acetate synthesis - chemicalbook [chemicalbook.com]

A Senior Application Scientist's Guide to Benchmarking 2-Chloro-2-(hydroxyimino)acetic Acid Derivatives in Synthesis

Abstract

This guide provides a comprehensive framework for benchmarking the performance of 2-Chloro-2-(hydroxyimino)acetic acid derivatives, essential synthons in modern organic and medicinal chemistry. We move beyond mere procedural descriptions to dissect the causal relationships behind experimental choices, ensuring a robust and reproducible evaluation. Through detailed protocols, comparative data analysis, and workflow visualizations, this document serves as a critical resource for researchers, scientists, and drug development professionals aiming to optimize their synthetic strategies. We will focus on key performance indicators including reaction kinetics, product yield and purity, regioselectivity, and the ultimate biological efficacy of the resulting compounds.

Introduction: The Strategic Value of 2-Chloro-2-(hydroxyimino)acetic Acid Derivatives

2-Chloro-2-(hydroxyimino)acetic acid and its ester derivatives are powerful and versatile building blocks in organic synthesis.[1] Their primary utility lies in their role as precursors to nitrile oxides, which are highly reactive 1,3-dipoles. This reactivity is the cornerstone of one of the most efficient methods for constructing five-membered heterocyclic rings: the [3+2] cycloaddition reaction.[2]

These reactions grant access to a vast chemical space, most notably the isoxazole and isoxazoline scaffolds.[1][3] Isoxazole moieties are privileged structures in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates with activities spanning anti-inflammatory, antimicrobial, and anticancer applications.[3][4][5][6][7] The biological significance of drugs like the COX-2 inhibitor Valdecoxib and the antibiotic Cloxacillin underscores the importance of the isoxazole ring system.[3][4]

Given their pivotal role, the ability to objectively benchmark the performance of different 2-Chloro-2-(hydroxyimino)acetic acid derivatives (e.g., ethyl vs. methyl esters) and compare them against alternative synthetic routes is paramount for efficient, cost-effective, and selective synthesis. This guide establishes the critical metrics and provides the experimental framework for such a comparison.

Performance Metric 1: Reaction Yield and Kinetics

The primary measure of a synthon's efficiency is the yield of the desired product and the time required to achieve it. For 2-Chloro-2-(hydroxyimino)acetic acid esters, the key reaction is the in situ generation of a nitrile oxide followed by a 1,3-dipolar cycloaddition with a dipolarophile (e.g., an alkyne to form an isoxazole).

Causality: The choice of the ester group (e.g., methyl vs. ethyl) can influence solubility and steric hindrance, while the base used for dehydrohalogenation dictates the rate of nitrile oxide formation. A slower, controlled generation of the reactive dipole can minimize side reactions and dimerization, leading to higher yields and purity.

Experimental Protocol: Monitoring Cycloaddition of Ethyl 2-Chloro-2-(hydroxyimino)acetate with Phenylacetylene

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve phenylacetylene (1.0 mmol, 1.0 eq) and ethyl 2-chloro-2-(hydroxyimino)acetate (1.1 mmol, 1.1 eq) in 10 mL of dichloromethane (DCM).

• Initiation: Cool the solution to 0°C in an ice bath. Slowly add triethylamine (TEA) (1.5 mmol, 1.5 eq) dropwise over 10 minutes. The TEA acts as a base to eliminate HCl, generating the reactive nitrile oxide intermediate.

• Reaction Monitoring:

  • Immediately after TEA addition (t=0), and at 30-minute intervals thereafter, withdraw a ~5 µL aliquot using a capillary tube.

  • Spot the aliquot onto a silica gel TLC plate.

  • Develop the plate using a 4:1 Hexane:Ethyl Acetate solvent system.

  • Visualize the spots under a UV lamp (254 nm). The disappearance of the starting materials and the appearance of the product spot (3-phenyl-5-ethoxycarbonylisoxazole) indicate reaction progress.

• Work-up: Once the reaction is complete (as indicated by TLC, typically 2-4 hours), quench the reaction by adding 15 mL of water.

• Extraction & Purification: Separate the organic layer, wash with brine (15 mL), dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the crude product via flash column chromatography on silica gel.

• Quantification: Determine the mass of the pure product and calculate the percentage yield.

Caption: Workflow for Thin-Layer Chromatography (TLC) monitoring.

Comparative Data

Derivative/Alternative	Base	Time (h)	Yield (%)	Purity (by ¹H NMR)
Ethyl 2-chloro-2-(hydroxyimino)acetate	TEA	3	85%	>98%
Methyl 2-chloro-2-(hydroxyimino)acetate	TEA	3.5	82%	>98%
Alternative: Benzaldoxime + NCS/Pyridine	Pyridine	6	75%	~95%

Data are representative examples derived from typical laboratory outcomes.

Performance Metric 2: Regioselectivity

For unsymmetrical alkynes, 1,3-dipolar cycloaddition can lead to two different regioisomers. Controlling which isomer is formed is critical, as they can have vastly different biological activities.[8][9][10]

Causality: The regiochemical outcome is governed by the electronic and steric properties of both the nitrile oxide and the dipolarophile. The dominant isomer is typically the one predicted by the alignment of the Highest Occupied Molecular Orbital (HOMO) of one component with the Lowest Unoccupied Molecular Orbital (LUMO) of the other. The choice of solvent and the presence of catalysts (like copper(I) for terminal alkynes) can significantly influence this selectivity.[11]

Caption: Potential formation of two regioisomers from an unsymmetrical alkyne.

Experimental Protocol: Determining Regioisomeric Ratio by ¹H NMR Spectroscopy

• Synthesize the Isoxazole Mixture: Follow the protocol in Section 2, using an unsymmetrical alkyne like 1-hexyne as the dipolarophile.

• Purify the Product Mixture: After column chromatography, obtain the mixture of the two regioisomers. A complete separation is not necessary for this analysis.

• NMR Sample Preparation: Dissolve 10-15 mg of the purified product mixture in ~0.7 mL of deuterated chloroform (CDCl₃).[12]

• ¹H NMR Acquisition: Acquire a high-resolution proton NMR spectrum (≥400 MHz).

• Analysis:

  • Identify distinct, well-resolved signals corresponding to each regioisomer. Protons adjacent to the heterocyclic ring (e.g., the methylene group of the butyl chain) are often ideal for this purpose.

  • Integrate the area under the characteristic peak for each isomer.

  • The ratio of the integrals directly corresponds to the molar ratio of the regioisomers in the mixture.

Comparative Data

Dipolarophile	Reaction Condition	Dominant Isomer	Regioisomeric Ratio (A:B)
1-Hexyne	Thermal (TEA, DCM)	5-butyl-3-ethoxycarbonylisoxazole	85:15
1-Hexyne	Cu(I) Catalyzed (CuI, DIPEA)	3-butyl-5-ethoxycarbonylisoxazole	>95:5
Propargyl Alcohol	Thermal (TEA, DCM)	5-(hydroxymethyl)-3-ethoxycarbonylisoxazole	90:10

Data are representative and highlight the influence of reaction conditions on selectivity.

Performance Metric 3: Biological Activity of Derived Compounds

The ultimate benchmark for derivatives used in drug discovery is the biological activity of the final products. As many isoxazoles are known to be anti-inflammatory via inhibition of cyclooxygenase (COX) enzymes, a COX-2 inhibition assay is a relevant and powerful method for performance comparison.[4][13]

Causality: Subtle structural changes in the final isoxazole product, originating from the choice of starting derivative or alkyne, can dramatically alter its ability to bind to the active site of a target enzyme. For COX-2, the presence of specific side chains and functional groups is known to be critical for selective inhibition.[13]

Experimental Protocol: In Vitro COX-2 Inhibition Assay

This protocol provides a general framework. Specific concentrations and reagents may vary based on the commercial assay kit used.[14]

• Reagent Preparation:

  • Prepare a stock solution of the synthesized isoxazole derivative (test compound) in DMSO.

  • Prepare assay buffer, heme, COX-2 enzyme, arachidonic acid (substrate), and a colorimetric probe as per the manufacturer's instructions.

• Assay Plate Setup:

  • In a 96-well plate, add 10 µL of assay buffer (for background wells) or 10 µL of a known COX-2 inhibitor like Celecoxib (for positive control wells).

  • Add 10 µL of various dilutions of the test compound to the sample wells. .

• Enzyme Addition: Add 20 µL of the prepared COX-2 enzyme solution to all wells except the background.

• Initiation: Add 20 µL of the arachidonic acid substrate solution to all wells to start the reaction.

• Incubation & Measurement: Incubate the plate at 37°C for a specified time (e.g., 10 minutes). Measure the absorbance at the appropriate wavelength (e.g., 590 nm) using a plate reader.

• Data Analysis:

  • Correct the absorbance readings by subtracting the background.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the uninhibited control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration required for 50% inhibition).[15]

Caption: Principle of a competitive enzyme inhibition assay.

Comparative Biological Data

Compound Source	Target Isoxazole Structure	COX-2 IC₅₀ (µM)
From Ethyl 2-chloro-2-(hydroxyimino)acetate	3-(4-methoxyphenyl)-5-ethoxycarbonylisoxazole	5.2
From Alternative Route (e.g., Chalcone)	3-(4-methoxyphenyl)-5-phenylisoxazole	8.9
Reference Drug	Celecoxib	0.04

IC₅₀ values are hypothetical and for comparative purposes only.

Conclusion

The benchmarking of 2-Chloro-2-(hydroxyimino)acetic acid derivatives requires a multi-faceted approach that extends from fundamental reaction metrics to the functional performance of the resulting molecules. This guide demonstrates that while different ester derivatives may show similar performance in terms of yield, the true utility of a synthetic strategy is revealed through its control over selectivity and the ultimate biological efficacy of the products. By employing systematic, self-validating protocols for kinetics, regiochemical analysis, and bioassays, researchers can make data-driven decisions, optimizing their synthetic routes to accelerate discovery and development. The methodologies outlined herein provide a robust foundation for the objective comparison of these critical synthons with any emerging alternatives.

References

• 2-Chloro-2-(hydroxyimino)acetic acid - Smolecule. Smolecule.
• A review of isoxazole biological activity and present synthetic techniques. International Journal of Health and Allied Sciences.
• Application Notes and Protocols: (Z)-2-(hydroxyimino)acetic acid in Organic Synthesis. Benchchem.
• Exploring the Diverse World of Isoxazoles: Synthesis, Biological Activities, and Prospects. Research Trend.
• Design, synthesis, In-vitro, In-silico and DFT studies of novel functionalized isoxazoles as antibacterial and antioxidant agents. PubMed.
• Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. IJCRT.org.
• Synthesis and Characterization of Novel Isoxazole derivatives. Journal of Pharmaceutical Research & Reports.

• Mod-21 Lec-25 [3 plus 2] Cycloaddition in heterocyclic chemistry . YouTube. Available from: [Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones . RSC Publishing. Available from: [Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones . PMC - NIH. Available from: [Link]

• Isoxazole synthesis . Organic Chemistry Portal. Available from: [Link]

• A standard operating procedure for an enzymatic activity inhibition assay . PubMed. Available from: [Link]

• measuring enzyme inhibition by drugs . YouTube. Available from: [Link]

• Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors... . MDPI. Available from: [Link]

Sources

• 1. Buy 2-Chloro-2-(hydroxyimino)acetic acid [smolecule.com]
• 2. youtube.com [youtube.com]
• 3. ijcrt.org [ijcrt.org]
• 4. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 5. researchtrend.net [researchtrend.net]
• 6. Design, synthesis, In-vitro, In-silico and DFT studies of novel functionalized isoxazoles as antibacterial and antioxidant agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ajrconline.org [ajrconline.org]
• 8. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Isoxazole synthesis [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2-Chloro-2-(hydroxyimino)acetic Acid

[1][2][3][4][5][6]

Part 1: Executive Summary & Immediate Action Card

WARNING: THERMAL & CHEMICAL INSTABILITY 2-Chloro-2-(hydroxyimino)acetic acid and its esters (commonly the ethyl ester, Ethyl 2-chloro-2-(hydroxyimino)acetate ) are alpha-chloro oximes .[1][2] These compounds are chemically distinct from standard organic acids. They possess high thermal instability and can form explosive mixtures if heated or treated improperly with strong bases.

Critical Hazard	Description
Explosion Hazard	High. Alpha-chloro oximes can decompose violently upon heating.[1][2] Do not heat material in a closed system.
Chemical Reactivity	High. Reacts with bases to form unstable nitrile oxides , which may polymerize explosively. Do not neutralize directly with strong base (e.g., NaOH) without temperature control.
Health Hazard	Corrosive / Sensitizer. Causes severe skin burns, eye damage (Category 1), and respiratory sensitization.
Disposal Method	Incineration via a licensed TSDF (Treatment, Storage, and Disposal Facility) is the only recommended method for bulk disposal.

Part 2: Chemical Profile & Hazard Assessment[1]

Understanding the specific instability of this molecule is required for safe handling. It is not just "an acid"; it is a precursor to reactive intermediates.

Identification

• Chemical Name: 2-Chloro-2-(hydroxyimino)acetic acid (often encountered as Ethyl 2-chloro-2-(hydroxyimino)acetate )[1][2][3]

• CAS Number: 14337-42-9 (Acid) / 14337-43-0 (Ethyl Ester)[1][2]

• Synonyms: Chloroximinoacetic acid, Cefuroxime intermediate.

• Physical State: The ethyl ester is typically a white to pale yellow solid (mp ~78-82°C).[1][2] The free acid is less stable and decomposes at ~129°C.

The Mechanistic Danger: Nitrile Oxide Formation

Unlike simple carboxylic acids, this compound contains a hydroximoyl chloride moiety [R-C(Cl)=N-OH].[2]

• Reaction with Base: Upon treatment with base (even weak bases like bicarbonate), HCl is eliminated to form a Nitrile Oxide [R-C≡N→O].

• Risk: Nitrile oxides are highly reactive 1,3-dipoles.[1][2] In the absence of a trapping agent (dipolarophile), they rapidly dimerize to furoxans or polymerize. This process is exothermic and can lead to thermal runaway in a waste container.

Technical Insight: Never add this compound to a general "Base Waste" container. The resulting exotherm and gas evolution can pressurize and rupture the vessel.

Part 3: Personal Protective Equipment (PPE) & Engineering Controls[1][9]

Every procedure involving this chemical requires a "Zero Skin Contact" policy.

Category	Requirement	Rationale
Respiratory	P100 / N95 Respirator (Minimum)	Powder/crystals are potent respiratory sensitizers (asthma-like symptoms).[1][2]
Eye Protection	Face Shield + Goggles	"Safety glasses" are insufficient. Material is corrosive and causes irreversible eye damage.
Hand Protection	Double Nitrile (0.11mm min)	Standard nitrile provides splash protection. Change immediately upon contamination.[4][5][6]
Engineering	Fume Hood Required	All handling, weighing, and waste packaging must occur inside a certified fume hood.

Part 4: Disposal Protocols

Decision Logic for Disposal

Use the following logic flow to determine the correct disposal path.

Figure 1: Decision logic for classifying and disposing of 2-Chloro-2-(hydroxyimino)acetic acid waste streams.

Protocol A: Bulk Chemical Disposal (Preferred)

Do not attempt to neutralize pure stocks of this chemical. The risk of thermal runaway outweighs the benefit of volume reduction.

• Container Inspection: Ensure the original container is tightly closed and not bulging. If bulging, vent carefully in a fume hood (potential decomposition gases).

• Overpacking: Place the primary container into a secondary, chemically resistant container (e.g., polyethylene bag or bucket).

• Labeling: Apply a hazardous waste label with the following specific warnings:

  • Chemical Name: Ethyl 2-chloro-2-(hydroxyimino)acetate[1][2][3][7]

  • Hazards:Corrosive, Toxic, Thermally Unstable

  • RCRA Codes (Suggested):D001 (Ignitable/Reactive), D002 (Corrosive), D003 (Reactive - verify with local EHS).

• Storage: Store in a dedicated "Reactive/Oxidizer" cabinet at 2-8°C until pickup. Do not store with bases.

Protocol B: Spill Cleanup (Emergency Response)

Scenario: You have spilled solid or liquid material on the bench or floor.

• Isolate: Evacuate the immediate area (10-meter radius). Post "Do Not Enter" signs.[5][8]

• PPE Up: Don Face Shield, Double Gloves, and Lab Coat.

• Containment:

  • Solids: Gently cover with Sand or Vermiculite to prevent dust generation. Do not sweep dry. Dampen the absorbent slightly with an inert solvent (e.g., dichloromethane) if necessary to suppress dust, but avoid water if possible to prevent hydrolysis fumes.

  • Liquids: Absorb immediately with Vermiculite or Diatomaceous Earth .

  • PROHIBITED: Do not use sawdust, paper towels, or other combustible organics. The oxidizer nature of the oxime can ignite these materials.

• Collection:

  • Use non-sparking tools (plastic scoop).

  • Transfer waste into a wide-mouth High-Density Polyethylene (HDPE) jar .

  • Do not fill >70% full. Leave headspace for potential gas evolution.

  • Do not seal the lid torque-tight immediately; rest the lid loosely for 30 minutes in a fume hood to ensure no gas buildup, then tighten.

• Decontamination:

  • Wash the surface with a dilute soap solution.

  • Final Step: Wipe with a dilute (5%) sodium bicarbonate solution to neutralize trace acidity, but only after the bulk material has been removed.

Protocol C: Empty Container Disposal

• Triple Rinse: Rinse the empty container three times with a compatible solvent (e.g., Acetone or Ethanol).

• Rinsate Disposal: Collect all rinsates as "Halogenated Organic Waste." Do not pour down the drain.

• Defacing: Deface the label and mark "Empty."

• Disposal: Dispose of the container as solid hazardous waste (due to toxicity) or glass waste depending on local regulations.

Part 5: Incompatibility Matrix[1]

Store and dispose of this chemical away from these incompatible classes to prevent fire or toxic gas generation.

Incompatible Class	Result of Mixing	Mechanism
Strong Bases (NaOH, KOH, Amines)	Explosion / Fire	Formation of unstable nitrile oxides; exothermic polymerization.[1][2]
Oxidizing Agents (Peroxides, Nitric Acid)	Fire	Accelerates thermal decomposition.
Reducing Agents (Hydrides, Metals)	Toxic Gas	Potential formation of chloro-amines or other toxic byproducts.[1][2]
Combustibles (Paper, Cardboard)	Fire	Oxime moiety can act as an oxygen source/accelerant.

Part 6: Regulatory & Transport Data[1]

When preparing for off-site disposal, ensure the waste manifest reflects the correct classification.[2]

• Proper Shipping Name: Corrosive liquid, toxic, n.o.s. (contains Ethyl 2-chloro-2-(hydroxyimino)acetate)[1][2][3][7]

• UN Number: UN 2922 (Liquid) or UN 2923 (Solid)[1]

• Hazard Class: 8 (Corrosive)[1][9]

• Subsidary Risk: 6.1 (Toxic)[1]

• Packing Group: II or III (depending on corrosivity data; assume II for safety).

References

• Sigma-Aldrich. (2023).[1][2] Safety Data Sheet: Ethyl 2-chloro-2-(hydroxyimino)acetate. Retrieved from [1][2]

• National Oceanic and Atmospheric Administration (NOAA). (2023). CAMEO Chemicals: Reactivity of Oximes and Organic Chlorides. Retrieved from [1]

• PubChem. (2023). Compound Summary: Ethyl 2-chloro-2-(hydroxyimino)acetate.[1][2][3][7] National Library of Medicine. Retrieved from [1]

• TCI Chemicals. (2023). Safety Data Sheet: Ethyl 2-Chloro-2-(hydroxyimino)acetate. Retrieved from [1]

• University of California, San Diego (UCSD). (2024). How to Store and Dispose of Extremely Hazardous Chemical Waste. Retrieved from [1]

Sources

• 1. Cas 14337-43-0,2-CHLORO-2-HYDROXYIMINOACETIC ACID ETHYL ESTER | lookchem [lookchem.com]
• 2. louisville.edu [louisville.edu]
• 3. smolecule.com [smolecule.com]
• 4. fishersci.com [fishersci.com]
• 5. chemos.de [chemos.de]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. 氯代肟基乙酸乙酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. riccachemical.com [riccachemical.com]
• 9. nj.gov [nj.gov]

Personal protective equipment for handling 2-Chloro-2-(hydroxyimino)acetic acid

This guide is structured as a high-level operational directive for researchers handling 2-Chloro-2-(hydroxyimino)acetic acid and its common commercial derivative, Ethyl 2-chloro-2-(hydroxyimino)acetate .

Author’s Note (Senior Application Scientist): In the pharmaceutical industry, particularly in cephalosporin synthesis (e.g., Cefuroxime), there is frequent nomenclature conflation between the free acid (CAS 14337-42-9) and its ethyl ester (CAS 14337-43-0). While the ester is the predominant commercial form, both share a critical hazard profile: they are potent sensitizers and corrosives capable of causing irreversible eye damage. This guide treats the safety protocols with the stringency required for the free acid to ensure maximum personnel protection.

Part 1: Chemical Identity & Hazard Validation

Before opening any container, validate the specific substance against your Certificate of Analysis (CoA).

Feature	Commercial Standard (Ester)	Free Acid (Precursor/Metabolite)
Chemical Name	Ethyl 2-chloro-2-(hydroxyimino)acetate	2-Chloro-2-(hydroxyimino)acetic acid
CAS Number	14337-43-0	14337-42-9
Physical State	White to off-white crystalline solid	Crystalline solid (often hygroscopic)
Key Hazard	Skin Sensitizer (Cat 1) / Eye Damage (Cat 1)	Corrosive (Cat 1B) / Unstable
Reactivity	Thermal decomposition >100°C releases HCl and NOx.	Potential for rapid decomposition; avoid heat/shock.

Critical Warning: Alpha-chloro oximes are structurally predisposed to thermal instability. Never heat these compounds in a closed system without rigorous Differential Scanning Calorimetry (DSC) data.

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound due to its high sensitization potential and lachrymatory properties.

Hand Protection (The "Double-Shell" Protocol)

• Rationale: Chlorinated aliphatic compounds can permeate standard nitrile rubber. The "alpha-chloro" position increases lipophilicity, facilitating rapid dermal absorption.

• Inner Layer: 4-mil Nitrile (Tactility).

• Outer Layer: Laminate (Silver Shield/Norfoil) or High-Grade Butyl Rubber (0.7 mm).

  • Why? Laminate films provide >8 hours breakthrough time for chlorinated esters, whereas standard nitrile may fail in <30 minutes.

• Protocol: Inspect outer gloves for pinholes before every use. Change outer gloves immediately upon any splash contact.

Ocular & Face Protection[1][2][3][4]

• Requirement: Unvented Chemical Splash Goggles (ANSI Z87.1 D3 rating) + Face Shield .

• Prohibited: Safety glasses with side shields.

• Rationale: This compound is classified as Eye Damage Category 1. Corneal opacity can occur within seconds of contact with the dust or concentrated solution. The dust is also a lachrymator (tear gas effect).

Respiratory Protection

• Solid Handling: NIOSH-approved P100 (HEPA) particulate respirator or a Powered Air Purifying Respirator (PAPR).

• Solution Handling: If dissolved in organic solvents (e.g., DCM, Ethyl Acetate), use a Full-Face Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

• Engineering Control: All open handling must occur inside a certified Chemical Fume Hood operating at face velocity 80–100 fpm.

Part 3: Operational Workflow & Logistics

Phase A: Storage & Stability[2][4]

• Temperature: Store at 2°C – 8°C (Refrigerated).

• Atmosphere: Store under inert gas (Argon/Nitrogen). The oxime functionality is oxidation-sensitive.

• Segregation: Keep away from Strong Bases (exothermic polymerization risk) and Reducing Agents .

Phase B: Weighing & Transfer

• Location: Inside a fume hood or a Balance Enclosure with HEPA filtration.

• Static Control: Use an ionizing bar. Static discharge can ignite solvent vapors if the material is being transferred into a reactor containing flammable solvents.

• Tools: Use disposable plastic spatulas. Avoid metal spatulas if possible to prevent potential catalytic decomposition (though rare with this specific derivative, it is best practice for oximes).

Phase C: Reaction Setup

• Order of Addition: Add the chloro-oxime to the solvent/reagents. Never add strong base to the solid bulk.

• Thermal Control: Ensure cooling is active before addition. The reaction with nucleophiles (e.g., thiourea in cephalosporin synthesis) is exothermic.

Phase D: Waste Disposal

• Quenching: Do not dispose of active alpha-chloro oximes directly.

  • Protocol: Treat waste stream with dilute aqueous Sodium Bisulfite (mild reducing agent) or alkaline hydrolysis (controlled) to degrade the alpha-chloro functionality before disposal, subject to local EHS validation.

• Stream: Segregate into "Halogenated Organic Waste."

• Labeling: Clearly mark waste containers: "Contains Sensitizer & Lachrymator."

Part 4: Visualization of Safety Logic

Diagram 1: PPE Decision Hierarchy

This diagram illustrates the logical flow for selecting protection based on the state of matter.

Caption: Decision tree for respiratory and dermal protection based on physical state.

Diagram 2: Operational Workflow (Cradle-to-Grave)

This diagram outlines the safe lifecycle of the chemical in the lab.

Caption: Step-by-step lifecycle from cold storage to neutralized disposal.

Part 5: Emergency Response Specifics

Scenario	Immediate Action	Scientific Rationale
Skin Contact	Wash with soap and water for 15 minutes . Do not use alcohol.	Alcohol increases skin permeability, potentially driving the alpha-chloro compound deeper into the dermis.
Eye Contact	Flush for 15 minutes ; lift eyelids.[1] Seek ophthalmologist immediately.	The acid/ester hydrolyzes on the moist corneal surface, releasing HCl and causing rapid protein denaturation.
Spill (Solid)	Cover with wet paper towels to prevent dust, then scoop.	Preventing dust aerosolization is critical to avoid respiratory sensitization.
Spill (Liquid)	Absorb with vermiculite. Do not use sawdust.	Sawdust (organic) can react with strong oxidizers; while this is a chloro-oxime, inert absorbents are safer.

References

• Fisher Scientific. (2009). Safety Data Sheet: Ethyl 2-chloro-2-(hydroxyimino)acetate. Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: Ethyl 2-chloro-2-(hydroxyimino)acetate (CAS 14337-43-0).[2][3][4][5] Retrieved from (Note: Link directs to analogous chloro-ester SDS for reference; specific catalog search required for oxime derivative).

• PubChem. (n.d.). Compound Summary: Ethyl 2-chloro-2-(hydroxyimino)acetate.[2][3][4][5] National Library of Medicine. Retrieved from

• Ansell. (2010). Permeation/Degradation Resistance Guide for Chemical Resistant Gloves. Retrieved from (Referenced for Chloroacetic acid derivative permeation data).

• National Institutes of Health (NIH). (2020). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from

Sources

• 1. fishersci.com [fishersci.com]
• 2. Ethyl 2-Chloro-2-(hydroxyimino)acetate | 14337-43-0 | TCI AMERICA [tcichemicals.com]
• 3. Ethyl 2-chloro-2-(hydroxyimino)acetate | CAS 14337-43-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. lookchem.com [lookchem.com]
• 5. Buy 2-Chloro-2-(hydroxyimino)acetic acid [smolecule.com]